Copper iodide
Description
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Structure
2D Structure
Properties
Molecular Formula |
CuI2 |
|---|---|
Molecular Weight |
317.35 g/mol |
IUPAC Name |
copper;diiodide |
InChI |
InChI=1S/Cu.2HI/h;2*1H/q+2;;/p-2 |
InChI Key |
GBRBMTNGQBKBQE-UHFFFAOYSA-L |
Canonical SMILES |
[Cu+2].[I-].[I-] |
Origin of Product |
United States |
Crystallography and Polymorphism of Copper Iodide
Structural Phases of Copper Iodide
Copper(I) iodide typically crystallizes into three primary phases: gamma (γ-CuI), beta (β-CuI), and alpha (α-CuI), which are stable at different temperature ranges. arxiv.orgresearchgate.net
The γ-CuI phase, stable at temperatures below approximately 390 °C (663 K), adopts a zinc-blende crystal structure. wikipedia.orgatamanchemicals.comchalcogen.ro This structure is characterized by a face-centered cubic (FCC) lattice where both copper and iodide ions are tetrahedrally coordinated. wikipedia.orgchalcogen.rolibretexts.org In this arrangement, each copper ion is surrounded by four iodide ions, and vice versa. libretexts.org The Cu-I bond distance in the zinc-blende structure is reported as 2.338 Å. wikipedia.orgatamanchemicals.com The γ-CuI phase is considered the stable form of CuI under ambient conditions and is an intrinsic p-type semiconductor. chalcogen.romdpi.com Its space group is F4̅3m. chalcogen.ro
The β-CuI phase exists in a narrow temperature range, typically between 390 °C and 440 °C (663 K and 713 K). wikipedia.orgatamanchemicals.com This phase crystallizes in a hexagonal wurtzite structure. chalcogen.ro Similar to the zinc-blende structure, the ions in the wurtzite structure are tetrahedrally coordinated, with a Cu-I distance of 2.338 Å. wikipedia.orgatamanchemicals.com The wurtzite structure is a member of the hexagonal crystal system and consists of tetrahedrally coordinated atoms stacked in an ABABABAB pattern. wikipedia.org The space group for β-CuI is P63mc. chalcogen.ro Recent research suggests that 2D β-CuI single crystals can exist stably under ambient conditions, challenging the traditional understanding of it solely as a high-temperature phase. arxiv.org
Above approximately 440 °C (713 K), this compound transforms into the α-CuI phase, which possesses a rock-salt (cubic) structure. wikipedia.orgatamanchemicals.comchalcogen.ro This phase is characterized by a cubic lattice. chalcogen.ro The rock-salt structure is typically observed in compounds with a 1:1 ratio of cations to anions, where both ions occupy sites in a face-centered cubic lattice. researchgate.netacs.org
The temperature-dependent structural phases of this compound are summarized in the table below:
| Phase | Temperature Range (°C) | Crystal Structure | Coordination Geometry | Cu-I Distance (Å) | Space Group |
|---|---|---|---|---|---|
| γ-CuI | Below 390 wikipedia.orgatamanchemicals.com | Zinc-Blende (Cubic) wikipedia.orgchalcogen.ro | Tetrahedral wikipedia.orglibretexts.org | 2.338 wikipedia.orgatamanchemicals.com | F4̅3m chalcogen.ro |
| β-CuI | 390 - 440 wikipedia.orgatamanchemicals.com | Wurtzite (Hexagonal) chalcogen.ro | Tetrahedral wikipedia.org | 2.338 wikipedia.orgatamanchemicals.com | P63mc chalcogen.ro |
| α-CuI | Above 440 wikipedia.orgatamanchemicals.com | Rock-Salt (Cubic) wikipedia.orgchalcogen.ro | Not explicitly stated, typically octahedral for rock-salt | Not explicitly stated | Fm¯3m chalcogen.ro |
While the primary phases are zinc-blende, wurtzite, and rock-salt, other crystal structures, such as tetragonal, have been observed under specific conditions. For instance, a pressure-induced phase of CuI (CuI-VIII) has been identified as orthorhombic of the ZnTe-III-type, which can be related to tetragonal systems under certain distortions or as an intermediate phase in pressure-induced transitions. xray.czaip.org Copper mercury iodide (Cu₂HgI₄), a related compound, is known to have a tetragonal unit cell. ias.ac.in
Pressure-Induced Phase Transitions in this compound
This compound undergoes several phase transitions under high pressure. Studies have identified multiple pressure-induced phases. For example, two phases have been reported at hydrostatic pressures up to 12 GPa. xray.cz A new phase transition was observed at 18 GPa, leading to an orthorhombic structure of the ZnTe-III-type (space group Cmcm), designated as CuI-VIII. xray.cz Another pressure-induced phase, CuI-V, with an anti-PbO structure, has been found to persist up to 16 GPa. xray.cz The application of shear deformation can influence the kinetics and characteristics of these pressure-induced phase transitions. xray.cz The transition from the zinc-blende structure to a tetragonal intermediate phase, and then to a rock-salt structure, has been predicted under pressure. aip.org
Temperature-Dependent Phase Transitions in this compound
This compound exhibits reversible structural phase transitions with increasing temperature. researchgate.net The low-temperature γ-CuI (zinc-blende) phase transitions to the β-CuI (wurtzite) phase, and subsequently to the α-CuI (rock-salt) phase. chalcogen.roresearchgate.net The transition from γ-CuI to β-CuI occurs around 369 °C (642 K), and the transition from β-CuI to α-CuI occurs around 407 °C (680 K). chalcogen.ro Other studies report slightly different transition temperatures, with γ to β occurring between 330 and 390 °C, and β to α between 340 and 430 °C. researchgate.net Differential scanning calorimetry (DSC) measurements confirm these reversible phase transitions. researchgate.net
The temperature-dependent phase transitions are summarized in the table below:
| Transition | Temperature Range (°C) | Initial Phase | Final Phase |
|---|---|---|---|
| First | 369 chalcogen.roresearchgate.net | γ-CuI (Zinc-Blende) chalcogen.roresearchgate.net | β-CuI (Wurtzite) chalcogen.roresearchgate.net |
| Second | 407 chalcogen.ro | β-CuI (Wurtzite) chalcogen.ro | α-CuI (Rock-Salt) chalcogen.ro |
This compound (CuI), an inorganic compound also known as cuprous iodide, is a p-type semiconductor with a wide bandgap and high conductivity, making it valuable in various applications, including transparent flexible electrodes, thermoelectric devices, and light-emitting diodes. arxiv.orgwikipedia.org Its utility is closely tied to its complex phase diagram, which features multiple crystalline forms that exhibit distinct structural and electrical properties depending on temperature. arxiv.orgwikipedia.orgscielo.br
Advanced Synthetic Methodologies for Copper Iodide Materials
Solution-Based Deposition Techniques for Copper Iodide Films
Solution-based methods offer cost-effective and scalable approaches for the fabrication of this compound thin films. researchgate.net These techniques involve the deposition of a precursor solution onto a substrate, followed by the formation of the solid film.
Spin-coating is a widely utilized laboratory technique for producing uniform thin films. mdpi.com The process involves dispensing a precursor solution onto a rotating substrate. The centrifugal force spreads the solution evenly, and subsequent solvent evaporation leaves a solid film. The properties of the resulting this compound film are highly dependent on several process parameters.
The concentration of the this compound precursor solution directly influences the thickness of the film; higher concentrations generally result in thicker films. niscpr.res.in For instance, varying the CuI concentration from 0.025 M to 0.5 M in acetonitrile (B52724) can produce films with thicknesses ranging from 33.65 nm to 441.25 nm. niscpr.res.in The choice of solvent is also critical, with acetonitrile being a common choice due to its ability to dissolve CuI and its volatility. aip.orgacademie-sciences.fr
The rotational speed of the spin coater is another key parameter. Higher speeds typically lead to thinner films. For example, spin-coating a CuI solution in dipropyl sulfide (B99878) at 1200 rpm for 60 seconds has been used to produce 120 nm thick films. mdpi.com Annealing the film after deposition is often necessary to improve crystallinity and electrical properties. Annealing temperatures can significantly affect the film's morphology and phase. aip.orgacademie-sciences.fr
| Parameter | Effect on Film Properties | Example Research Finding |
| Precursor Concentration | Influences film thickness and resulting electrical and optical properties. niscpr.res.in | Increasing CuI concentration from 0.025 M to 0.5 M increased film thickness from 33.65 nm to 441.25 nm. niscpr.res.in |
| Solvent | Affects solubility of CuI and film uniformity. aip.orgacademie-sciences.fr | Acetonitrile is a commonly used solvent for its volatility and ability to produce smooth films. aip.orgacademie-sciences.fr |
| Rotation Speed | Controls the thickness of the film. mdpi.com | A speed of 1200 rpm for 60 seconds produced a 120 nm thick CuI film. mdpi.com |
| Annealing Temperature | Improves crystallinity and can induce phase changes. aip.orgacademie-sciences.fr | Annealing at temperatures above 60 °C can enhance crystallinity, while temperatures around 200 °C in air may lead to the formation of copper oxide (CuO). academie-sciences.fr |
Spray-coating is a versatile technique that can be used for large-area deposition and is more amenable to industrial-scale production than spin-coating. mdpi.commdpi.com In this method, a precursor solution is atomized and sprayed onto a substrate. The thickness of the film can be controlled by the volume of the solution sprayed. mdpi.com
This method has been successfully used to deposit nanostructured CuI films at room temperature on flexible plastic substrates using a nebulized spray of CuI dissolved in acetonitrile. researchgate.net One of the first applications of spray-coated CuI was as a hole transport layer (HTL) in planar heterojunction solar cells, where it formed a thick film. mdpi.com A combination of spray and spin coating, known as spray-spin coating, has also been developed to pattern zinc-doped CuI for p-type thin-film transistors (TFTs). mdpi.com
| Feature | Description | Application Example |
| Scalability | Suitable for large-area deposition. mdpi.com | Fabrication of large area solar cells. mdpi.com |
| Substrate Compatibility | Can be used with flexible substrates. researchgate.net | Deposition on flexible plastic sheets for wearable electronics. researchgate.net |
| Film Thickness Control | Controlled by the amount of solution sprayed. mdpi.com | Used to prepare thick CuI films for hole transport layers in solar cells. mdpi.com |
Chemical bath deposition (CBD) is a simple and cost-effective method for producing thin films from an aqueous solution. mdpi.com The process involves the immersion of a substrate into a chemical bath where the constituent ions react to form the desired compound, which then deposits onto the substrate. mdpi.com
For CuI films, the precursors are typically the same as those used in the successive ionic layer adsorption and reaction (SILAR) method. mdpi.com An aqueous solution of copper sulfate (B86663) (CuSO₄) is mixed with sodium thiosulfate (B1220275) (Na₂S₂O₃), which acts as a reducing and complexing agent to convert Cu(II) to Cu(I). mdpi.com A solution of potassium iodide (KI) is then added to the bath, leading to the precipitation of CuI onto the submerged substrate. mdpi.com The thickness and quality of the film are influenced by parameters such as pH, deposition rate, and bath temperature. mdpi.com This method has been used to produce γ-phase CuI with a cubic crystal structure. scientific.net
| Parameter | Role in Deposition | Typical Precursors |
| Cationic Precursor | Source of copper ions. | Copper sulfate (CuSO₄) mdpi.comscientific.net |
| Anionic Precursor | Source of iodide ions. | Potassium iodide (KI) mdpi.comscientific.net |
| Reducing/Complexing Agent | Converts Cu(II) to Cu(I). | Sodium thiosulfate (Na₂S₂O₃) mdpi.com |
| pH and Temperature | Affect the reaction rate and film quality. mdpi.com | Deposition is often carried out at room temperature. mdpi.com |
Drop casting is a straightforward technique where a droplet of precursor solution is dispensed onto a substrate, and the film is formed upon solvent evaporation. mdpi.comresearchgate.net This method is advantageous for its simplicity and material efficiency. mdpi.com An automated drop casting apparatus has been used to deposit CuI dissolved in a mixture of n-propyl sulfide and chlorobenzene (B131634) onto mesoporous TiO₂/CH₃NH₃PbI₃ films for perovskite solar cells, achieving a power conversion efficiency of 6.0%. mdpi.com The drop-cast method has also been employed to deposit CuI films as a hole transport layer in n-Cu₂O/p-CuI heterojunction photodetectors. oaepublish.com
Printing techniques offer pathways for the large-scale and patterned deposition of CuI. A transfer-printing technique has been developed to deposit CuI as a hole transporting layer in perovskite solar cells, avoiding the use of solvents that could damage the underlying perovskite layer. mdpi.com This method, performed in an ambient environment, resulted in devices with a promising efficiency of 8.3%. mdpi.com Inkjet printing has also been used to fabricate CuI-based thin-film transistors. oaepublish.com
| Technique | Description | Research Highlight |
| Drop Casting | A simple method involving the deposition of a solution droplet onto a substrate. mdpi.comresearchgate.net | Automated drop casting of CuI for perovskite solar cells resulted in a 6.0% power conversion efficiency. mdpi.com |
| Transfer-Printing | A solid-state printing method to transfer a pre-formed layer onto a substrate. mdpi.com | Transfer-printed CuI as a hole transport layer in perovskite solar cells achieved an 8.3% efficiency. mdpi.com |
| Inkjet Printing | A non-contact printing method for precise patterning of materials. oaepublish.com | The first CuI-based thin-film transistor was fabricated using an inkjet printing method. oaepublish.com |
The sol-gel process is a wet-chemical technique used for the fabrication of solid materials from a chemical solution (sol) that acts as the precursor for an integrated network (gel). For this compound, a sol-gel method has been developed by dissolving CuI powder in acetonitrile. scientific.netaip.org
To improve the stability of the CuI coating solution, a chemical additive like tetramethylethylenediamine (TMED) can be employed. scientific.net The addition of TMED to the CuI-acetonitrile solution helps in the sol-gel process, and the resulting sol can be deposited onto substrates using techniques like spin coating. scientific.net Another approach involves the reaction of potassium iodide (KI) and copper sulfate (CuSO₄) in water to produce a CuI precipitate, which is then dissolved in acetonitrile to form the CuI solution for deposition. aip.orgresearchgate.net This method has been used to prepare γ-phase this compound nanostructured thin films. aip.org Annealing the films at different temperatures (e.g., 50°C, 100°C, 150°C) can be used to study and control their crystalline behavior. aip.orgresearchgate.net
| Method | Precursors | Key Feature |
| Stabilized Sol-Gel | CuI powder, acetonitrile, tetramethylethylenediamine (TMED) scientific.net | Use of TMED to stabilize the CuI sol. scientific.net |
| Precipitation-Based Sol-Gel | Potassium iodide (KI), copper sulfate (CuSO₄), water, acetonitrile aip.orgresearchgate.net | Formation of CuI precipitate followed by dissolution to create the sol. aip.orgresearchgate.net |
Vapor-Phase and Vacuum Deposition Techniques for this compound
Vapor-phase and vacuum deposition techniques are physical methods for thin film fabrication that occur in a vacuum environment. These methods are known for producing high-purity films with good control over thickness and uniformity. oaepublish.com
Conventional vacuum processes for CuI deposition include thermal evaporation, sputtering, and pulsed laser deposition (PLD). oaepublish.com In thermal evaporation, CuI material is heated in a vacuum until it evaporates and condenses on a cooler substrate. calibrechem.com Sputtering involves bombarding a CuI target with energetic ions, which causes atoms to be ejected and deposited onto the substrate. oaepublish.com PLD uses a high-power laser to ablate a CuI target, creating a plasma plume that deposits a thin film on the substrate. aip.org PLD, in particular, is noted for its ability to grow smooth and transparent p-type CuI thin films with tailored electrical properties. aip.org
Another significant vapor-phase method is the iodination process, where a thin film of copper or a copper-containing precursor is converted to CuI by exposing it to an iodine-rich environment. oaepublish.com This can be done through vapor iodination, where the copper film is placed in a closed system with iodine particles. oaepublish.com A two-step all-vapor method has been reported where thin films of Cu₂(₂-ₓ)S or Cu₂O are first grown by chemical vapor deposition (CVD) and then converted to γ-CuI by exposure to hydrogen iodide vapor. acs.org Glancing angle deposition (GLAD), a physical vapor deposition technique, has also been used to create nanostructured CuI films by depositing the material at a large oblique angle relative to the substrate normal. acs.orgacs.org
| Technique | Description | Advantages |
| Thermal Evaporation | Evaporation of CuI material by heating in a vacuum. calibrechem.com | Ease of operation and control over film thickness. oaepublish.com |
| Sputtering | Ejection of material from a target by ion bombardment. oaepublish.com | Can produce films with high electrical conductivity and transmittance. oaepublish.com |
| Pulsed Laser Deposition (PLD) | Ablation of a target material using a pulsed laser. aip.org | Favorable for depositing high-purity films and maintaining stoichiometry. oaepublish.comaip.org |
| Iodination Process | Conversion of a copper or precursor film to CuI via exposure to iodine. rsc.orgoaepublish.com | A straightforward method that can produce highly conductive films. oaepublish.com |
| Chemical Vapor Deposition (CVD) | A two-step process involving the growth of a precursor film followed by conversion to CuI. acs.org | Amenable to large-scale processing with near-record optical and electrical properties. acs.org |
| Glancing Angle Deposition (GLAD) | Physical vapor deposition at a large oblique angle. acs.orgacs.org | Creates nanostructured films with controlled morphology. acs.orgacs.org |
Sputtering Techniques for this compound Thin Films (e.g., Reactive Sputtering)
Sputtering is a widely utilized, cost-effective physical vapor deposition (PVD) technique for producing thin films, including those of this compound (CuI). pnas.org This method is advantageous for large-scale manufacturing due to its potential for large-area deposition, facile control over film thickness, and high uniformity. pnas.orgoaepublish.com Both reactive and non-reactive forms of direct current (DC), radio frequency (RF), and magnetron sputtering can be employed for depositing CuI thin films. pnas.orgpnas.orgnih.gov
A particularly effective approach is reactive sputtering . pnas.orgpnas.org This method uses a high-purity metallic copper target instead of a CuI target. pnas.orgpnas.org A mixture of iodine vapor and an inert gas, typically argon, is introduced into the sputtering chamber. pnas.orgpnas.org The high conductivity of the copper metal target allows for a higher plasma density, which contributes to greater film uniformity. pnas.orgpnas.org Furthermore, this process avoids the difficulties associated with sintering CuI target pellets. pnas.orgpnas.org
A key advantage of reactive sputtering is the ionization of molecular iodine within the plasma. pnas.orgpnas.org This ionization significantly enhances the chemical reaction between the sputtered copper atoms and iodine, making it possible to synthesize CuI thin films at room temperature. pnas.orgpnas.org The presence of highly reactive ionized iodine promotes an iodine-rich growth environment, which is favorable for creating copper vacancies. pnas.orgpnas.org These copper vacancies are instrumental in inducing p-type conductivity in the CuI film. pnas.orgpnas.org
By controlling the sputtering parameters, such as the iodine-to-argon gas ratio and the total sputtering pressure, the electrical properties of the CuI films can be tailored. pnas.org For instance, increasing the iodine content in the sputtering gas can lead to a higher hole concentration and, consequently, higher conductivity. pnas.org Research has demonstrated that CuI thin films grown by reactive sputtering can achieve record-high room-temperature conductivity, reaching up to ~283 S/cm after an iodine doping process. pnas.org Concurrently, these films maintain high optical transparency of 60-85% in the visible spectrum. pnas.org The crystallinity of the sputtered films can also be improved by increasing the substrate temperature during deposition. pnas.org
Table 1: Properties of Reactive Sputtered this compound Thin Films
| Property | Value | Conditions/Notes | Source |
|---|---|---|---|
| Deposition Method | Reactive DC Sputtering | Copper target with Iodine/Argon gas | pnas.orgpnas.org |
| Substrate Temperature | Room Temperature | Feasible due to reactive iodine plasma | pnas.orgpnas.org |
| Conductivity (as-deposited) | ~156 S/cm | At optimal iodine-rich conditions | pnas.org |
| Conductivity (I-doped) | ~283 S/cm | After post-deposition iodine vapor doping | pnas.org |
| Hole Mobility | ~8 cm²/V·s | Epitaxial growth on various substrates | aip.org |
| Optical Transmittance | 60-85% | In the visible spectral range | pnas.org |
| Orientation | (111) preferred orientation | Polycrystalline films | pnas.org |
Thermal Evaporation of this compound Films
Thermal evaporation is another prominent physical vapor deposition (PVD) method for fabricating this compound (CuI) thin films. oaepublish.commdpi.com This technique is favored for its operational simplicity and is considered a conventional method for depositing CuI. oaepublish.com The process involves heating a source material, either CuI powder or metallic copper, in a high-vacuum environment until it evaporates or sublimes. mdpi.commdpi.com The vaporized material then travels and condenses onto a substrate, forming a thin film. mdpi.com
One approach involves the direct thermal evaporation of CuI powder. oaepublish.comias.ac.in This single-step method has been shown to produce highly crystalline γ-CuI thin films. ias.ac.in Researchers have achieved smooth CuI films with a low root mean square (RMS) roughness of 2 nm at room temperature using this technique. nih.gov The properties of the resulting films are highly dependent on deposition parameters, particularly the substrate temperature. nih.gov Elevating the substrate temperature during or after deposition can lead to an enlarged grain size. nih.gov Optimized substrate temperatures, for example around 120 °C, have been reported to yield films with high Hall mobility (up to 25 cm² V⁻¹ s⁻¹) and conductivity (up to 100 S cm⁻¹). nih.gov
An alternative, two-step method involves first thermally evaporating a thin film of metallic copper onto a substrate. mdpi.comacs.org This copper film is then converted to CuI through a subsequent iodination process, which can involve dipping it into an ethanol (B145695) solution of iodine or exposing it to iodine vapor. mdpi.comacs.org This method is noted for being simple and environmentally friendly. mdpi.com For instance, copper films with a thickness of 60 nm have been fabricated by resistive thermal evaporation at a rate of 0.1 nm s⁻¹ before being converted to γ-CuI. rsc.org
However, a potential drawback of thermal evaporation, especially for thicker films requiring longer deposition times, is the generation of iodine vacancies in the CuI layer. oaepublish.com These vacancies can influence the film's electrical properties. oaepublish.com Despite this, thermal evaporation remains a versatile technique used to produce CuI layers for various applications, including as hole-transport layers in solar cells. mdpi.com
Table 2: Research Findings on Thermally Evaporated this compound Films | Parameter | Finding | Source | |---|---|---| | Deposition Method | Direct Thermal Evaporation | CuI powder as source | nih.gov | | Substrate Temperature | 120 °C (Optimized) | Resulted in highest mobility and conductivity | nih.gov | | Hall Mobility | 25 cm² V⁻¹ s⁻¹ | At optimized substrate temperature | nih.gov | | Conductivity | 100 S cm⁻¹ | At optimized substrate temperature | nih.gov | | Film Roughness (RMS) | 2 nm | For films deposited at room temperature | nih.gov | | Alternative Method | Thermal Evaporation of Cu + Iodination | Two-step process | mdpi.comacs.org | | Resistivity | 10⁻² Ωcm | Comparable to sputtered films | mdpi.com | | Transmittance | 60-80% | In the 410-1000 nm range | mdpi.com |
Pulsed Laser Deposition (PLD) for this compound Thin Film Growth
Pulsed Laser Deposition (PLD) is a physical vapor deposition technique well-suited for growing high-quality, smooth, and transparent p-type this compound (CuI) thin films. pnas.orgaip.org This method is particularly advantageous for maintaining the stoichiometry of the target material in the deposited film and for producing high-purity films. oaepublish.com The process involves focusing a high-power pulsed laser beam onto a CuI target in a vacuum chamber, causing material to be ablated from the target in a plasma plume, which then deposits onto a substrate. oaepublish.combohrium.com
The characteristics of PLD-grown CuI films are strongly influenced by the deposition conditions, especially the substrate temperature. aip.org Increasing the growth temperature leads to a significant improvement in the crystallinity of the films compared to those deposited at room temperature. aip.org X-ray diffraction (XRD) studies reveal that films grown via PLD are exclusively (111) oriented, with the crystalline quality continuously improving at higher temperatures. aip.org The quality, as measured by rocking curve broadening, has been shown to be superior to that of sputtered CuI. aip.org
A key feature of PLD is the ability to systematically tailor the electrical properties of the CuI films. aip.org By varying the growth temperature, the hole carrier density can be precisely controlled over a wide range, from approximately 5 × 10¹⁶ cm⁻³ to 1 × 10¹⁹ cm⁻³. aip.org Notably, films with the lowest carrier densities exhibit the highest hole mobilities, reaching up to 20 cm²/V·s. aip.org This tunability allows for the realization of CuI films meeting the specific electrical requirements for a wide array of potential device applications. aip.org
PLD-grown films also exhibit high optical transparency, reaching up to 90%. aip.org The process can be conducted in various background gas atmospheres, such as nitrogen or argon, which can influence the plasma kinetics and the nature of defects within the film. aip.orgbohrium.com For example, controlling the kinetic energy of ions in the plasma can allow for tailoring of the band gap and the type of vacancies in the film. bohrium.com Recent work has also demonstrated that using a low-temperature buffer layer can assist in the heteroepitaxial growth of high-quality γ-CuI thin films on substrates like sapphire, further improving crystallinity and controlling electrical properties. aip.org
Table 3: Properties of Pulsed Laser Deposited (PLD) this compound Films
| Parameter | Value/Finding | Deposition Conditions | Source |
|---|---|---|---|
| Orientation | Exclusively (111) | Out-of-plane orientation | aip.org |
| Crystallinity | Increases with substrate temperature | Superior to sputtered films | aip.org |
| Hole Carrier Density (p) | 5 × 10¹⁶ cm⁻³ to 1 × 10¹⁹ cm⁻³ | Tunable by growth temperature | aip.org |
| Hole Mobility (μ) | Up to 20 cm²/V·s | For lowest carrier densities | aip.org |
| Optical Transparency | Up to 90% | Highly transparent films | aip.org |
| Band Gap | Tailorable | By controlling plasma ion kinetic energy | bohrium.com |
| Growth Strategy | Low-temperature buffer layer | Can facilitate heteroepitaxial growth | aip.org |
Laser Assisted Molecular Beam Epitaxy (LAMBE) in this compound Synthesis
Laser Assisted Molecular Beam Epitaxy (LAMBE) is a novel technique that has been successfully employed for the fabrication of this compound (CuI) films. dtic.mil This method uniquely combines laser ablation with molecular beam techniques to synthesize the compound directly in a molecular beam. dtic.mil
The process involves introducing molecular iodine vapor, which is entrained in a carrier gas like helium, into the plasma plume generated by the laser evaporation of a copper target. dtic.mil This reaction between the copper plasma and the iodine-containing molecular beam results in the formation of this compound. dtic.mil The newly synthesized CuI is then deposited onto a substrate positioned downstream in the path of the molecular beam. dtic.mil
The surface morphology of the CuI films produced by LAMBE is highly dependent on the experimental parameters, particularly the fluence of the incident laser beam and the expansion conditions of the molecular beam. dtic.mil Research has shown that films grown at lower laser powers exhibit smaller surface inhomogeneities compared to those grown at higher laser powers. dtic.mil
Characterization using Electron Spectroscopy for Chemical Analysis (ESCA) has confirmed that the copper in the LAMBE-synthesized films is predominantly in the Cu⁺ state, which is characteristic of copper(I) iodide. dtic.mil Furthermore, comparisons of the surface and structural properties between LAMBE-grown films and those produced by conventional vacuum evaporation indicate that both methods yield films with similar lattice structures and compositions. dtic.mil This suggests that LAMBE is a powerful and flexible technique capable of depositing chemically modified and composite films suitable for electronic and photonic applications. dtic.mil
Table 4: Research Findings on Laser Assisted Molecular Beam Epitaxy (LAMBE) for CuI
| Parameter | Observation / Finding | Source |
|---|---|---|
| Synthesis Method | Reaction of laser-evaporated copper plasma with a molecular iodine beam. | dtic.mil |
| Film Morphology | Dependent on laser fluence and molecular beam expansion conditions. | dtic.mil |
| Surface Quality | Smoother films (smaller inhomogeneities) are grown at lower laser powers. | dtic.mil |
| Chemical State | Copper is predominantly in the Cu⁺ state. | dtic.mil |
| Structural Properties | Similar lattice structure and composition to vacuum evaporated films. | dtic.mil |
| Potential | A flexible method for depositing novel molecular and composite films. | dtic.mil |
Iodination-Based Synthesis Strategies for this compound
Iodination represents a straightforward and widely used chemical pathway to fabricate this compound (CuI) films. The fundamental principle involves the chemical conversion of a precursor film, typically metallic copper or a copper-containing compound, into CuI upon exposure to an iodine-rich environment. oaepublish.com This spontaneous redox reaction (2Cu + I₂ → 2CuI) is versatile and can be performed using iodine in its vapor, solid, or liquid state. oaepublish.comresearchgate.net
Vapor Iodination Processes for this compound Film Formation
Vapor iodination is one of the most common and historically significant methods for synthesizing CuI thin films, first reported by Bädeker in 1907. oaepublish.comacs.orgresearchgate.net The process is conceptually simple: a copper precursor film, often deposited by methods like sputtering or evaporation, is placed in a closed system containing iodine particles. oaepublish.commdpi.com The iodine sublimes, creating a vapor that reacts with the copper film, converting it to polycrystalline γ-CuI. acs.orgresearchgate.net
The reaction can be accelerated by moderate heating, for instance, to 120-130 °C, which increases the iodine vapor pressure and can complete the conversion within minutes to an hour. acs.orgresearchgate.net This method is attractive due to its low growth temperature and potential for creating large-area, uniform films. mdpi.com The properties of the resulting CuI film, such as its thermoelectric performance and optical clarity, can be controlled by parameters like the initial copper film's structure and the iodination time. acs.org For example, using glancing angle deposition (GLAD) for the initial copper layer can create nanostructured films that, after iodination, exhibit enhanced thermoelectric properties and transmittance exceeding 85%. acs.org
A challenge with vapor iodination can be controlling the iodine concentration, especially at low temperatures. oaepublish.com However, heating the iodine source helps to sustain a sufficient vapor pressure for the reaction. oaepublish.com Besides metallic copper, other precursors like CuS₂ have also been successfully converted to highly transparent and conductive CuI films via a gas-solid reaction with iodine vapor. researchgate.net
Table 5: Research Findings on Vapor Iodination for this compound Films
| Precursor Film | Deposition Method | Iodination Conditions | Key Findings | Source |
|---|---|---|---|---|
| Copper (Cu) | Electron Beam Evaporation | Reaction with iodine vapor | Formed uniform, dense γ-CuI films with (111)-orientation. | mdpi.com |
| Copper (Cu) | Glancing Angle Deposition (GLAD) | Heated iodine crystals (130 °C) | Enhanced thermoelectric power factor (339 μW/mK²) and transmittance (>85%). | acs.org |
| Copper (Cu) | General | Closed system with iodine particles, often heated | Simple, common method; reaction accelerated at moderate temperatures (~120 °C). | oaepublish.comresearchgate.net |
| CuS₂ | Chemical Solution Deposition | Gas-solid reaction with iodine vapor | Resulted in CuI as transparent and conductive as those from physical methods. | researchgate.net |
Solid-Phase Iodination Methods for this compound Synthesis
Solid-phase iodination is an alternative method for synthesizing this compound (CuI) films that involves the direct reaction between a solid precursor film and solid iodine. oaepublish.comrsc.org This technique offers a different reaction environment compared to vapor or liquid-phase methods and has been shown to produce high-quality films.
A notable application of this method is the conversion of copper nitride (Cu₃N) films into CuI. oaepublish.com Research has demonstrated that the solid-phase iodination of a sputtered Cu₃N film can yield polycrystalline CuI films with higher optical transmittance compared to those produced by vapor iodination. oaepublish.com This suggests that the solid-state reaction pathway can be advantageous for achieving superior optical properties.
Another implementation involves placing solid iodine directly on top of a metallic copper thin film in a controlled environment, such as a sealed box purged with nitrogen. rsc.org The reaction, 2Cu + I₂(s) → 2CuI, proceeds at or near room temperature, converting the copper layer into a transparent γ-CuI film. rsc.org This approach has been successfully used to fabricate CuI films on flexible substrates for thermoelectric generator applications. rsc.org
The solid-phase iodination of precursor films like copper or copper nitride results in thin films that can exhibit higher homogeneity and transparency, along with high charge carrier mobility. researchgate.net This makes the method attractive for applications in microelectronics where film quality and adhesion are critical. researchgate.net
Table 6: Research Findings on Solid-Phase Iodination for this compound Synthesis
| Precursor Film | Deposition Method of Precursor | Iodination Process | Key Findings | Source |
|---|---|---|---|---|
| Copper Nitride (Cu₃N) | Sputtering | Solid-phase reaction with iodine | Produced CuI films with higher transmittance than vapor iodination. | oaepublish.com |
| Copper (Cu) | Resistive Thermal Evaporation | Solid iodine placed on top of Cu film in N₂ purged box for 60 min. | Successfully yielded transparent γ-CuI thin films on flexible substrates. | rsc.org |
| Copper (Cu) or Cu₃N | General | Direct reaction with solid iodine | Can result in films with high homogeneity, transparency, and mobility. | researchgate.net |
Liquid-Phase Iodination Techniques for this compound Materials
Liquid-phase iodination is a prominent method for synthesizing this compound (CuI) thin films. This technique involves the chemical reaction of a copper-containing precursor with a solution of iodine. The process is valued for its simplicity, low cost, and rapid growth at room temperature. researchgate.net
Several precursors can be utilized for liquid-phase iodination. Metallic copper films and other copper compounds are common choices. researchgate.net For instance, CuI films can be produced by dipping copper films into an ethanol solution containing iodine for as little as one minute. researchgate.net Another approach involves the use of a Cu₃N precursor, which reacts with an aqueous iodine solution. researchgate.net The reaction rate can be influenced by the precursor's electronegativity, with metallic copper reacting faster than compounds like Cu₃N. researchgate.net
The choice of solvent in the iodine solution also plays a critical role. Non-polar solvents like hexane (B92381) have been shown to yield CuI films with good morphology and high electrical conductivity. oaepublish.com Research has indicated that liquid iodination can lower the doping formation energy compared to vapor iodination and offers straightforward control over iodine concentration by adjusting the solution's concentration. oaepublish.com
A specific example of this technique demonstrates the formation of a 60-nm thick CuI film by iodinating a 21-nm thick CuS₂ film deposited from a chemical solution. researchgate.net This method resulted in a highly transparent film with an integrated transmittance of 0.85 in the visible region. researchgate.net
Green Synthesis Approaches for this compound Nanoparticles and Films
Green synthesis has emerged as an environmentally friendly and cost-effective alternative for producing this compound nanoparticles (CuI-NPs). These methods utilize natural products as reducing and stabilizing agents, avoiding the use of hazardous chemicals.
One such approach employs pomegranate juice extract, which is rich in anthocyanins. In this method, the pomegranate juice extract acts as both a reductant and a capping agent. plantarchives.org The synthesis involves adding the extract to a copper sulfate solution, followed by the dropwise addition of a potassium iodide solution. plantarchives.org The size of the resulting spherical CuI-NPs can be controlled by varying the amount of pomegranate juice, with average particle sizes ranging from 28 to 35 nm. plantarchives.org
Another green synthesis technique utilizes morin (B1676745) hydrate (B1144303), a natural polyphenol, as a reducing and stabilizing agent. cardiff.ac.uk The process involves adding an ethanolic solution of morin hydrate to a copper sulfate solution, followed by the dropwise addition of potassium iodide. cardiff.ac.uk This method successfully produces CuI-NPs at room temperature. cardiff.ac.uk
Plant extracts from Hibiscus rosa-sinensis L. flowers have also been used for the green synthesis of CuI-NPs. The polyphenols present in the extract, such as anthocyanin and cyanidin-3-sophoroside, serve as reducing and capping agents, facilitating the controlled growth of the nanoparticles. cardiff.ac.uk
The mechanochemical method offers a solvent-free, one-pot approach for synthesizing γ-CuI nanocrystals. researchgate.net This technique involves an all-solid-state precipitation reaction and has been shown to produce high-purity γ-CuI with a face-centered cubic structure. researchgate.net
The following table summarizes the key aspects of different green synthesis methods for CuI nanoparticles:
| Reducing/Capping Agent | Precursors | Key Features | Resulting Particle Size |
| Pomegranate Juice Extract | Copper sulfate, Potassium iodide | Room temperature synthesis, controls particle size. plantarchives.org | 28 - 35 nm plantarchives.org |
| Morin Hydrate | Copper sulfate, Potassium iodide | Uses a natural polyphenol, room temperature. cardiff.ac.uk | Not specified |
| Hibiscus rosa-sinensis L. Flower Extract | Not specified | Utilizes anthocyanin and cyanidin-3-sophoroside. cardiff.ac.uk | Not specified |
| Mechanochemical Method | Not specified | Solvent-free, one-pot synthesis. researchgate.net | Not specified |
One-Pot Chemical Synthesis of this compound Nanocomposites
The one-pot chemical synthesis of this compound-polypyrrole (CuI-PPy) nanocomposites presents a novel and efficient method for creating hybrid materials with controlled properties. This approach allows for the formation of nanodimensional metal salt/polymer structures in a single reaction vessel, offering advantages in terms of time and concentration-dependent control over the final product. mdpi.comresearcher.life
In a typical synthesis, precursor solutions of pyrrole (B145914) and copper sulfate are mixed, and the reaction is initiated. mdpi.com The duration of the synthesis, the sequence of adding the components, and the concentrations of the reagents are critical parameters that influence the structure, dimensionality, and yield of the CuI-PPy composite. mdpi.comresearchgate.net By carefully controlling these conditions, the amount of marshite CuI within the hybrid composite can be varied from 60 to 90 wt.%. mdpi.comresearchgate.net
This method facilitates the distribution of nano-sized CuI crystals within the polypyrrole matrix. mdpi.com The stabilization of these nanodimensional CuI crystals is achieved through the use of the polymer, which prevents their agglomeration. mdpi.com The resulting nanocomposites exhibit high morphological stability and reproducibility. mdpi.comresearchgate.net
The one-pot synthesis of CuI-PPy nanocomposites is considered a green chemistry approach and holds potential for applications such as biosensors due to the electrochemical activity of the resulting material. mdpi.comresearchgate.net
The table below outlines the influence of synthesis parameters on the properties of CuI-PPy nanocomposites:
| Synthesis Parameter | Influence on Composite Properties |
| Duration of Synthesis | Affects the yield and dimensionality of the composite. mdpi.comresearchgate.net |
| Sequence of Component Addition | Impacts the structure of the final product. mdpi.comresearchgate.net |
| Reagent Concentrations | Controls the weight percentage of CuI in the composite. mdpi.comresearchgate.net |
Successive Ionic Layer Adsorption and Reaction (SILAR) for this compound Film Fabrication
The Successive Ionic Layer Adsorption and Reaction (SILAR) technique is a versatile and low-cost chemical solution deposition method for fabricating thin films of this compound. bohrium.comifa.md This method involves the sequential immersion of a substrate into cationic and anionic precursor solutions, with a rinsing step in deionized water after each immersion to remove unadsorbed ions. mdpi.comfrontiersin.org
The process begins with the adsorption of cations from a cationic precursor solution onto the substrate surface due to physical forces. ifa.mdmdpi.com The substrate is then rinsed and immersed in an anionic precursor solution, where the anions react with the adsorbed cations to form the desired compound. mdpi.com This cycle is repeated to achieve the desired film thickness. ifa.mdfrontiersin.org
For the fabrication of γ-CuI films, an aqueous solution of copper sulfate (CuSO₄) mixed with sodium thiosulfate (Na₂S₂O₃) often serves as the cationic precursor, where sodium thiosulfate acts as a reducing agent to convert Cu(II) to Cu(I). mdpi.comfrontiersin.org A solution of potassium iodide (KI) is typically used as the anionic precursor. mdpi.comfrontiersin.org The SILAR method can be performed at room temperature and ambient pressure. mdpi.com
The thickness and properties of the resulting CuI film are influenced by several parameters, including the pH of the solutions, deposition rate, and bath temperature. mdpi.com The SILAR technique has been successfully used to deposit nanostructured γ-CuI films on flexible substrates like polyethylene (B3416737) terephthalate (B1205515) (PET) and polyimide. bohrium.com These films, composed of nanograins typically 18–22 nm in size, have shown promising thermoelectric properties. bohrium.com
A summary of a typical SILAR process for CuI film fabrication is provided in the table below:
| Step | Precursor Solution | Immersion Time | Purpose |
| 1. Cation Adsorption | 0.1 M CuSO₄ + 0.1 M Na₂S₂O₃ | 5 seconds frontiersin.orgresearchgate.net | Adsorption of copper ions onto the substrate. mdpi.com |
| 2. Rinsing | Deionized Water | 3 - 5 seconds frontiersin.orgresearchgate.net | Removal of unadsorbed cations. mdpi.com |
| 3. Anion Reaction | 0.025 M - 1.2 mmol KI | 20 seconds frontiersin.orgresearchgate.net | Reaction of iodide ions with adsorbed copper ions to form CuI. mdpi.com |
| 4. Rinsing | Deionized Water | 15 seconds researchgate.net | Removal of loosely bound particles. researchgate.net |
Advanced Electronic and Optoelectronic Properties of Copper Iodide
Electronic Band Structure and Bandgap Engineering in Copper Iodide
The electronic band structure of a semiconductor is fundamental to its optical and electrical properties. For this compound, particularly its γ-phase which is stable at room temperature, the band structure exhibits characteristics that are highly advantageous for optoelectronic applications.
This compound is a direct bandgap semiconductor, meaning the minimum of the conduction band and the maximum of the valence band occur at the same momentum vector (k-vector) in the Brillouin zone, specifically at the Γ point. uclouvain.be This alignment allows for efficient absorption and emission of photons, making it suitable for light-emitting and photovoltaic devices. The wide bandgap of CuI is responsible for its high transparency in the visible spectrum. oaepublish.compnas.org Experimental and computational studies have reported several values for its direct bandgap, which typically fall in the range of 2.95 eV to 3.1 eV. uclouvain.beoaepublish.compnas.orgresearchgate.netmdpi.com Some theoretical calculations for monolayer β-CuI, a different phase, suggest a direct bandgap as wide as 3.66 eV. arxiv.org
| Reported Bandgap Value (eV) | Measurement/Calculation Method | Reference |
| 3.1 | General/Reported | oaepublish.compnas.orgresearchgate.netaip.org |
| 2.99 | PBE0 + SOC functional calculation | uclouvain.beacs.org |
| 2.95 | Pressure-dependent optical absorption | uclouvain.be |
| 3.11 | Transmission spectra | uclouvain.be |
| 2.97 | Hybrid DFT calculation | uclouvain.beacs.org |
| 3.0 | HSE functional calculation | arxiv.org |
| 2.89 | Kubelka-Munk method on solid-state DRS | researchgate.net |
The composition of the band edges is a critical factor in determining the charge transport properties of this compound.
Valence Band Maximum (VBM): The VBM is primarily formed by the strong hybridization of Copper 3d (specifically the t₂ states) and Iodine 5p atomic orbitals. uclouvain.beoaepublish.comacs.orgrutgers.edu This mixed character is a key feature of CuI's electronic structure. In some hybrid structures, the VBM retains this composition of Cu 3d and I 5p orbitals from the inorganic motif. rutgers.edumdpi.com
Conduction Band Minimum (CBM): The CBM is mainly composed of antibonding states resulting from the interaction between Copper 4s and Iodine 5s/5p orbitals. uclouvain.beoaepublish.comarxiv.org The lower conduction band consists of Cu 4s, I 6s, and I 5p states. researchgate.net
The electronic structure of this compound is significantly influenced by the hybridization between the Cu 3d and I 5p orbitals. oaepublish.commpg.de This p-d hybridization is symmetry-allowed and leads to a highly delocalized and dispersive Valence Band Maximum. uclouvain.beoaepublish.com The delocalization of these orbitals results in a more extended transport pathway for holes. researchgate.net This contrasts sharply with many p-type metal oxides where the VBM is dominated by localized O 2p orbitals, which leads to larger hole effective masses. oaepublish.com In CuI, the strong p-d hybridization effectively reduces the hole's effective mass, which is a primary reason for its high hole mobility. oaepublish.com
Charge Transport Mechanisms in this compound
The efficiency of charge movement in this compound is governed by its inherent p-type conductivity, which arises from native defects, and can be further tailored.
A key advantage of this compound is its remarkably high hole mobility for a transparent p-type material. This is a direct consequence of its electronic structure, specifically the dispersive nature of the VBM due to p-d hybridization.
Hole Mobility (μh): Single-crystal or single-grain CuI has demonstrated high hole mobilities, with reported values up to 43.9 cm²·V⁻¹·s⁻¹. oaepublish.comchemrxiv.org Thin films grown by methods like pulsed laser deposition have shown mobilities up to 20 cm²·V⁻¹·s⁻¹. aip.org However, mobilities in thin films are often lower, seldom exceeding 10 cm²·V⁻¹·s⁻¹, due to factors like grain boundary scattering. acs.org Theoretical calculations suggest that carrier mobility is limited to 162 cm²·V⁻¹·s⁻¹ in the phonon-limited region and 32.6 cm²·V⁻¹·s⁻¹ in the ionized impurity-limited region. oaepublish.com
Effective Mass (m):* The hole effective mass in CuI is notably low, contributing to its high mobility. oaepublish.comarxiv.org Calculations have identified both light holes (lh) and heavy holes (hh). The average light hole parabolic effective mass has been reported to be around 0.21 mₑ, while the effective mass for light holes has also been cited as 0.303 m₀. uclouvain.beoaepublish.com The effective mass for heavy holes is considerably larger, calculated at 2.144 m₀. oaepublish.com The small effective mass of the light holes is a primary reason for the material's high hole mobility. pnas.org
| Parameter | Reported Value | Reference |
| Hole Mobility (Single Crystal/Grain) | 43.9 cm²·V⁻¹·s⁻¹ | oaepublish.comchemrxiv.org |
| Hole Mobility (Single Crystal) | 12.8 - 29 cm²·V⁻¹·s⁻¹ | chemrxiv.org |
| Hole Mobility (Pulsed Laser Deposition Film) | up to 20 cm²·V⁻¹·s⁻¹ | aip.org |
| Light Hole Effective Mass (mₑ) | ~0.21 | uclouvain.bechemrxiv.org |
| Light Hole Effective Mass (m₀) | 0.303 | oaepublish.compnas.org |
| Heavy Hole Effective Mass (m₀) | 2.144 | oaepublish.com |
This compound exhibits native p-type conductivity, which is attributed to the low formation energy of copper vacancies (V_Cu). oaepublish.com These intrinsic defects act as acceptors, generating holes and leading to a natural hole concentration that can range from 10¹⁷ to 10¹⁹ cm⁻³. oaepublish.com
Control over the carrier concentration is crucial for device optimization. This can be achieved through several methods:
Intrinsic Defect Engineering: The concentration of copper vacancies can be manipulated during the material's growth. For instance, synthesis under iodine-rich conditions can enhance the formation of V_Cu, thereby increasing the hole concentration and conductivity. pnas.org Theoretical calculations suggest that intrinsic copper vacancies alone can lead to a carrier concentration of up to 2 x 10¹⁹ cm⁻³. oaepublish.com
Extrinsic Doping: The carrier concentration can be significantly increased through intentional doping. Elements such as Sulfur (S) and Selenium (Se) have been identified as promising p-type dopants that substitute for iodine and can substantially raise the carrier concentration. oaepublish.comresearchgate.net Alloying, for example with bromine to form Cu₁₋ₓBrₓI, has been calculated to control the carrier concentration from 10¹⁷ to 10²⁰ cm⁻³ without a major impact on transparency or bandgap. oaepublish.com
Growth Temperature: For thin films grown by techniques like pulsed laser deposition, the growth temperature can be used to tune the carrier density. aip.org Increasing the substrate temperature tends to decrease the carrier concentration from around 10¹⁹ cm⁻³ to as low as 5 x 10¹⁶ cm⁻³, which concurrently increases hole mobility due to reduced impurity scattering. aip.org
Degenerate p-Type Conduction Phenomena
This compound (CuI) is recognized for its intrinsic p-type conductivity, which primarily arises from the presence of copper vacancies within its crystal lattice. pnas.orgrsc.org Under specific synthesis conditions, particularly iodine-rich environments, CuI can exhibit degenerate p-type conduction. pnas.orgpnas.org This phenomenon occurs when the concentration of hole carriers, induced by acceptor defects, becomes so high that the Fermi level moves into the valence band. This results in metallic-like electrical behavior, a characteristic that is common for n-type transparent conductors but rare for their p-type counterparts. pnas.org
The achievement of degenerate p-type conductivity in CuI thin films has led to record-high room-temperature conductivity values. For instance, as-deposited CuI thin films prepared by reactive sputtering have demonstrated conductivities of approximately 156 S/cm. pnas.orgpnas.orgnih.gov This high conductivity is largely attributed to a high hole concentration, which can reach up to 1.2 x 1020 cm-3 (B1577454). pnas.org Further enhancement of conductivity is possible through doping. For example, iodine-doped CuI has reached conductivities of about 283 S/cm. pnas.orgpnas.orgnih.gov These highly conductive states are achieved while maintaining high optical transparency (60–85% in the visible spectrum), making degenerate CuI a promising material for transparent electronics. pnas.orgpnas.org
The level of degeneracy and resulting conductivity can be controlled by the synthesis parameters. In reactive sputtering, for example, the ratio of iodine to argon in the sputtering gas is a critical factor. pnas.org An iodine-rich growth condition is favorable for creating a higher density of copper vacancies, thus inducing a higher hole concentration and pushing the material into a degenerate state. pnas.org
Table 1: Conductivity of this compound under Different Conditions
| Condition | Conductivity (S/cm) | Hole Concentration (cm⁻³) | Reference |
|---|---|---|---|
| As-deposited (Reactive Sputtering) | ~156 | 1.2 x 10²⁰ | pnas.org |
| Iodine-doped | ~283 | - | pnas.orgpnas.orgnih.gov |
| Previously Reported (Non-degenerate) | 5–100 | - | pnas.org |
| 1 at. % Iodine Doping (Spray Printing) | 207.6 | - | acs.org |
Semiconductor-Metal Transitions
A key characteristic associated with the degenerate conductivity in this compound is the observation of a semiconductor-metal transition. This transition is typically observed in temperature-dependent conductivity measurements. pnas.orgpnas.org For highly degenerate CuI thin films, a metallic conduction behavior is observed, where the conductivity decreases with increasing temperature. pnas.org This metallic behavior can be monotonous down to low temperatures for samples with very high hole concentrations. pnas.org
However, for samples with slightly lower carrier concentrations, a transition from metallic to semiconducting behavior occurs as the temperature is lowered. pnas.org For instance, in CuI films prepared by reactive sputtering, this transition has been observed at temperatures below approximately 180 K. pnas.org In the metallic region (at higher temperatures), the conductivity is governed by ionized impurity scattering, a typical mechanism for degenerate semiconductors. pnas.org As the temperature decreases, the material transitions to a semiconducting state where conductivity decreases with falling temperature. This suggests that multiple transport mechanisms are at play. pnas.org The transition temperature itself is dependent on the synthesis conditions, such as the iodine-to-argon ratio during sputtering, which controls the defect concentration and thus the level of degeneracy. pnas.orgpnas.org
Intrinsic Defects and Doping in this compound
Role of Copper Vacancies in p-Type Conductivity
The intrinsic p-type conductivity of this compound is fundamentally attributed to the presence of copper vacancies (VCu). pnas.orgrsc.orgrsc.org These vacancies act as native acceptor defects. rsc.org Theoretical calculations have shown that copper vacancies have a low formation energy, making them the most stable and predominant defect species in CuI. researchgate.netaip.org A single copper vacancy can serve as a shallow acceptor, creating an acceptor level just above the valence band maximum (VBM). aip.org This allows for the thermal excitation of electrons from the VBM to the acceptor level, leaving behind mobile holes in the valence band and thus giving rise to p-type conduction. acs.org
The concentration of copper vacancies, and consequently the hole carrier concentration, can be significantly influenced by the synthesis conditions. nih.gov Iodine-rich conditions during growth or post-deposition treatments, such as iodine annealing, promote the formation of more copper vacancies. pnas.orgmdpi.com This increased VCu concentration is the primary reason for the high hole concentrations (up to 1019 cm-3 or even 1.2 x 1020 cm-3 in degenerate films) and the resulting high p-type conductivity observed in CuI. pnas.orgoaepublish.com Conversely, annealing in a vacuum or air can lead to iodine escaping from the lattice, which reduces the concentration of copper vacancies and decreases conductivity. mdpi.com Therefore, controlling the Cu/I stoichiometry is a key strategy for tuning the p-type conductivity of this compound. researchgate.net
Table 2: Influence of Copper Vacancies on CuI Properties
| Property | Effect of Increased VCu Concentration | Reference |
|---|---|---|
| Conductivity | Increases | rsc.org |
| Hole Carrier Concentration | Increases | rsc.org |
| TFT Threshold Voltage (Vth) | Shifts to more positive values | rsc.org |
| TFT Mobility | Decreases due to carrier scattering at high concentrations | rsc.org |
| Photoluminescence | Emission peak around 419-430 nm is enhanced | researchgate.netmdpi.com |
Influence of Iodine Vacancies on Electronic Properties
While copper vacancies are the primary source of p-type conductivity, iodine vacancies (VI) also play a crucial role in determining the electronic properties of this compound. rsc.org Unlike copper vacancies, iodine vacancies act as donor-type defects. researchgate.net The formation of an iodine vacancy introduces a donor level within the bandgap. oaepublish.com
The presence of iodine vacancies can be detrimental to the p-type conductivity of CuI. They act as hole-capturing centers, effectively compensating for the holes generated by copper vacancies. rsc.org This leads to a decrease in the net concentration of charge carriers (holes) and, consequently, a reduction in electrical conductivity. rsc.org In thin-film transistors (TFTs), an increased concentration of iodine vacancies has been shown to cause a negative shift in the threshold voltage. rsc.org
The generation of iodine vacancies can be influenced by processing conditions. For example, thermal evaporation processes, especially for thick films, can lead to the creation of iodine vacancies. oaepublish.com Similarly, annealing can cause iodine to leave the lattice, increasing the VI concentration. oaepublish.com Suppressing the formation of iodine vacancies is therefore a key objective in fabricating high-performance p-type CuI devices. This can be achieved through methods like iodine doping or maintaining an iodine-rich atmosphere during synthesis and processing. oaepublish.com
Defect Engineering for Modulated Optoelectrical Properties
Defect engineering is a powerful strategy for intentionally controlling and manipulating the concentration and type of defects in this compound to tailor its optoelectrical properties for specific applications. arxiv.org This involves managing the intrinsic defects, primarily copper and iodine vacancies, through precise control of synthesis and post-processing conditions. rsc.orgresearchgate.net
Key strategies for defect engineering in CuI include:
Control of Stoichiometry: Adjusting the Cu/I ratio during growth is fundamental. An iodine-rich environment promotes the formation of copper vacancies (VCu), enhancing p-type conductivity, while a copper-rich environment can suppress VCu and potentially increase the relative concentration of iodine vacancies (VI). researchgate.net
Annealing Atmosphere and Temperature: Annealing CuI in different atmospheres (e.g., vacuum, air, iodine vapor) and at various temperatures can significantly alter the defect landscape. researchgate.netmdpi.com Iodine annealing, for instance, increases VCu concentration, whereas annealing in a vacuum can increase VI. mdpi.com
Ion Implantation: This technique introduces point defects in a controlled manner. Implanting noble gas ions like Neon (Ne), Argon (Ar), or Xenon (Xe) can create a high concentration of Frenkel pairs (a vacancy-interstitial pair). arxiv.orgaip.org This process has been shown to suppress compensating donor defects, leading to a significant increase in the net hole carrier concentration and an enhanced power factor in thermoelectric applications. arxiv.orgaip.orgscispace.com
Through these methods, properties such as carrier concentration, conductivity, mobility, and even photoluminescence can be finely tuned. For example, by managing the balance between VCu and VI, the threshold voltage of CuI-based thin-film transistors can be systematically shifted. rsc.org Defect engineering is crucial for optimizing CuI for diverse applications ranging from transparent electrodes to active layers in transistors and thermoelectric generators. arxiv.orgresearchgate.net
Doping Strategies for this compound (e.g., Iodine Doping, Aluminum Doping, Noble Gas Ion Implantation)
In addition to managing intrinsic defects, extrinsic doping is a widely used strategy to further modify the properties of this compound.
Iodine Doping: This is a highly effective method to enhance the p-type conductivity of CuI. pnas.orgresearchgate.net Introducing excess iodine, either during growth or as a post-treatment, serves two main purposes. Firstly, it suppresses the formation of iodine vacancies (VI), which act as compensating donors. oaepublish.com Secondly, it promotes the creation of more copper vacancies (VCu), the primary source of holes. researchgate.net This dual effect leads to a significant increase in carrier concentration and conductivity. researchgate.net For example, iodine doping has been shown to increase the conductivity of reactively sputtered CuI from ~156 S/cm to ~283 S/cm. pnas.orgnih.gov
Aluminum Doping: Aluminum (Al) has been investigated as a dopant to enhance the thermoelectric properties of CuI. rsc.org When Al3+ ions are introduced into the CuI lattice, they can substitute for Cu+ ions. To maintain charge neutrality, this substitution promotes the generation of additional copper vacancies. The increased VCu concentration leads to a higher carrier density, which in turn enhances the electrical conductivity and the thermoelectric power factor. rsc.org Research has shown that even a small amount of Al doping (e.g., 0.1 mol%) can significantly improve the thermoelectric figure of merit. rsc.org
Noble Gas Ion Implantation: This is a physical doping method where ions of noble gases (Ne, Ar, Xe) are implanted into the CuI film. arxiv.orgscispace.comnims.go.jp This process does not chemically dope (B7801613) the material but introduces a high density of intrinsic point defects, particularly Frenkel pairs. aip.org This method of "defect engineering" has been shown to effectively suppress compensating donor defects. aip.orgscispace.com The result is a significant increase in the net Hall carrier concentration, for example from 6.5 x 1019 cm-3 to 11.5 x 1019 cm-3 after implantation. aip.org This leads to a remarkable improvement in electrical conductivity (e.g., from 76 S/cm to 116 S/cm) and a substantial enhancement of the thermoelectric power factor, which has been reported to increase from 332 to 578 μW m−1K−2. aip.orgscispace.comnims.go.jp
Table 3: Summary of Doping Strategies for this compound
| Doping Strategy | Dopant/Method | Primary Mechanism | Effect on Properties | Reference |
|---|---|---|---|---|
| Iodine Doping | Excess Iodine (I₂) | Suppresses VI, promotes VCu | Increases conductivity and carrier concentration | pnas.orgresearchgate.net |
| Aluminum Doping | Aluminum (Al) | Promotes VCu generation for charge compensation | Increases carrier density and thermoelectric power factor | rsc.org |
| Noble Gas Ion Implantation | Ne, Ar, Xe ions | Creates Frenkel pairs, suppresses compensating donors | Increases carrier concentration, conductivity, and thermoelectric power factor | arxiv.orgaip.orgscispace.com |
Luminescence Phenomena in this compound Systems
Photoluminescence (PL) Characteristics and Mechanisms
The photoluminescence (PL) of this compound systems is diverse, with emissions spanning the visible spectrum from deep blue to near-infrared. szu.edu.cn The PL characteristics are intrinsically linked to the material's structure, including the coordination environment of the copper(I) center and the nature of the surrounding ligands.
In its pure form, such as γ-CuI thin films, this compound exhibits distinct PL emissions. A strong blue emission band is often observed, which can be deconvoluted into peaks around 410 nm and 419 nm. mdpi.com The higher energy peak is generally attributed to the radiative recombination of free excitons, a consequence of CuI's wide bandgap (approximately 3.1 eV) and large exciton (B1674681) binding energy (around 62 meV). mdpi.comaip.orguni-leipzig.de Weaker, broader red emission bands have also been reported and are often associated with defect levels within the crystal structure, such as copper and iodine vacancies. mdpi.comaip.orgnih.gov The intensity of these defect-related emissions can be influenced by factors like film thickness and annealing conditions. mdpi.com
In this compound complexes, the PL is often more intense and tunable. For instance, coordination polymers of copper(I) iodide with 2-(alkylsulfanyl)pyrimidine ligands exhibit enhanced and blue-shifted luminescence compared to related structures, a phenomenon attributed to a more rigid coordination environment that minimizes distortions in the excited state. rsc.org Similarly, the introduction of different ligands, such as various alkylpyridines or phosphines, allows for the fine-tuning of emission wavelengths. szu.edu.cnacs.org Some copper(I) iodide complexes demonstrate aggregation-induced emission (AIE), where the luminescence is significantly enhanced in the aggregated or solid state. sciengine.comchemistryviews.org
The table below summarizes the photoluminescence characteristics of selected this compound systems.
| Compound/System | Excitation Wavelength (nm) | Emission Maximum (nm) | Photoluminescence Quantum Yield (PLQY) | Reference |
| γ-CuI Thin Film | Not specified | ~410, ~419 | Not specified | mdpi.com |
| [Cu₂L¹I₂]n | Not specified | Not specified | 89% (at 77 K) | rsc.org |
| [Cu₂L²I₂]n | Not specified | Not specified | 68% (at 77 K) | rsc.org |
| [CuL²I]n | Not specified | Not specified | 23% (at 77 K) | rsc.org |
| CuI(N^P)(PPh₃) Complexes | Not specified | 529-577 | up to 88.3% | szu.edu.cn |
| (C₁₆H₃₆N)CuI₂ | UV | Dual-band white light | 54.3% | acs.org |
| [N(C₂H₅)₄]₂Cu₂I₄ (TEA₂Cu₂I₄) | 270 | 450 | 96.7% (Single Crystal), 87.2% (Film) | mdpi.com |
| 0D Cu₄I₆(L₁)₂ Nanoparticles | 375 | 527 | 95.3% | acs.org |
| 1D Cu₄I₆(L₂)₂ Nanorods | 320 | 583 | 92.2% | acs.org |
| Cu₄I₄(3-picoline)₄ | 365 | Not specified | 89.25% | nih.gov |
Radioluminescence Properties and Applications
This compound-based materials, particularly hybrids and complexes, have emerged as promising scintillators for X-ray detection and imaging due to their ability to emit light upon exposure to high-energy radiation. mdpi.comrsc.orgresearchgate.net This property, known as radioluminescence (RL), is closely related to their photoluminescence mechanisms, with the RL spectra often matching the PL spectra, indicating that the same excited states are involved in both processes. mdpi.com
The efficiency of radioluminescence in this compound systems is influenced by the presence of heavy atoms like iodine, which effectively absorb X-rays. mdpi.com For instance, in a series of [Cu₂X₂(Pic₃PO)₂] (X = Cl, Br, I) complexes, the RL intensity increases in the order Cl < Br < I. mdpi.com This is in direct contrast to the trend observed for their photoluminescence intensity. mdpi.com
Recent research has focused on developing CuI-based hybrid materials with high RL light yields, excellent linearity with X-ray dose rate, and low detection limits. rsc.orgresearchgate.net For example, hybrid materials composed of anionic 1D-[Cu₄I₆]n²ⁿ⁻ chains and cationic ligands have demonstrated high scintillation performance, with a light yield of 29k photons MeV⁻¹ and a low X-ray detection limit of 0.377 μGyair s⁻¹. rsc.org Another study reported a Cu₄I₄(3-picoline)₄ cluster scintillator with a high light yield of 60,617 photons per MeV. nih.gov These materials also exhibit robust radio stability. rsc.org
The development of flexible scintillator screens from this compound inks has shown potential for high-resolution X-ray imaging of non-planar objects. chemistryviews.orgacs.org These screens can achieve impressive spatial resolutions, making them suitable for applications in medical diagnostics and non-destructive testing. acs.orgnih.govkaust.edu.sa
Emission Mechanisms: Excitonic, Metal-to-Ligand Charge Transfer (MLCT), and Charge-Transfer-to-Copper (CTTC) Transitions
The diverse luminescence of this compound systems originates from several distinct electronic transition mechanisms. The predominant mechanism is often dictated by the specific composition and structure of the material, whether it is pure CuI or a coordination complex.
Excitonic Emission: In pure this compound and some simple halide systems, the emission is often dominated by the recombination of excitons, which are bound electron-hole pairs. mdpi.comaip.org Due to the strong exciton-phonon coupling in the soft lattice of copper halides, self-trapped excitons (STEs) can form, leading to broad emission bands with large Stokes shifts. acs.orgacs.orgoptica.org This is particularly evident in low-dimensional structures, such as the 0D [Cu₂I₄]²⁻ dimers found in (C₁₆H₃₆N)CuI₂, where quantum confinement effects enhance STE emission. acs.org The emission from free excitons is also observed, typically as a sharp, higher-energy peak close to the bandgap. mdpi.comaip.org
Metal-to-Ligand Charge Transfer (MLCT): In many copper(I) coordination complexes, the primary emission mechanism is a metal-to-ligand charge transfer (MLCT) transition. szu.edu.cnacs.orgmdpi.comresearchgate.netarabjchem.orgresearchgate.net This involves the excitation of an electron from a d-orbital of the copper(I) center to a π* orbital of the ligand. arabjchem.orgbohrium.com The energy and efficiency of this emission are highly dependent on the nature of the ligand and the coordination geometry around the copper ion. bohrium.com In some cases, the MLCT state is mixed with a halide-to-ligand charge transfer (XLCT) state, where the electron originates from a halide orbital. szu.edu.cnacs.org
Charge-Transfer-to-Copper (CTTC) and Other Mechanisms: While less common as the primary emissive pathway, charge-transfer-to-copper (CTTC) transitions, also referred to as ligand-to-metal charge transfer (LMCT), can occur. arabjchem.org In this process, an electron is excited from a ligand-based orbital to a metal-centered orbital. The excitation mechanism in some complexes has been described as a combination of LMCT and MLCT. arabjchem.org Additionally, in polynuclear this compound clusters, cluster-centered (CC) transitions can be responsible for the observed phosphorescence. researchgate.net In these cases, the emission arises from excited states delocalized over the CuₓIᵧ core.
The table below provides a summary of the dominant emission mechanisms in various this compound systems.
| Emission Mechanism | Description | Example Compounds/Systems | Reference |
| Excitonic Emission (Free and Self-Trapped) | Recombination of electron-hole pairs, often localized by lattice distortions (STEs). | γ-CuI, Cs₃Cu₂I₅, (C₁₆H₃₆N)CuI₂ | mdpi.comaip.orgacs.orgoptica.org |
| Metal-to-Ligand Charge Transfer (MLCT) | Excitation of an electron from a Cu(I) d-orbital to a ligand π* orbital. | [Cu₂(μ-I)₂(dpppy)₂], CuI(N^P)(PPh₃) complexes | szu.edu.cnmdpi.comresearchgate.netbohrium.com |
| Halide-to-Ligand Charge Transfer (XLCT) | Excitation of an electron from a halide orbital to a ligand π* orbital, often mixed with MLCT. | Cu(I) complexes with pyridine (B92270) ligands | szu.edu.cnacs.org |
| Cluster-Centered (CC) | Emission from excited states delocalized over a polynuclear CuₓIᵧ core. | Tetranuclear copper(I) clusters with a {Cu₄I₄} core | researchgate.net |
Thermally Activated Delayed Fluorescence (TADF) in this compound Complexes
A significant number of copper(I) iodide complexes exhibit thermally activated delayed fluorescence (TADF), a photoluminescent process that allows for the harvesting of both singlet and triplet excitons, leading to high emission efficiencies. mdpi.comresearchgate.netnih.govrsc.orgacs.orgdntb.gov.uaacs.orgresearchgate.netspiedigitallibrary.org The TADF mechanism relies on a small energy gap (ΔE(S₁-T₁)) between the lowest singlet (S₁) and triplet (T₁) excited states, typically of a metal-to-ligand charge transfer (MLCT) nature. mdpi.comresearchgate.net
This small energy separation allows for efficient reverse intersystem crossing (rISC) from the populated T₁ state back to the S₁ state, facilitated by thermal energy at ambient temperatures. nih.govresearchgate.net The subsequent radiative decay from the S₁ state results in delayed fluorescence, which supplements the prompt fluorescence and any existing phosphorescence. mdpi.com For efficient TADF, the rate of rISC must be faster than the rate of phosphorescence from the T₁ state. nih.gov
The molecular design of the copper(I) complex is crucial for achieving the small ΔE(S₁-T₁) required for TADF. This is often accomplished by designing complexes where the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) have minimal spatial overlap. researchgate.net The rigidity of the complex and its environment also plays a key role in enhancing TADF by suppressing non-radiative decay pathways. researchgate.net
Ligand engineering has been shown to be a powerful tool to modulate the triplet harvesting mechanism. For instance, in iodide-bridged rhombic Cu₂I₂ complexes, increasing the Cu-Cu distance can switch the emission from phosphorescence to TADF. acs.org The TADF properties can also be turned on or off by modifying the ligands, as demonstrated by the contrasting behavior of a THF-bound this compound complex (weakly emissive) and its 4-methylpyridine (B42270) analogue (bright TADF). acs.org
Vapochromism and Stimuli-Responsive Luminescence
This compound clusters and complexes are well-known for their stimuli-responsive luminescence, where their emission color and intensity can be altered by external stimuli such as mechanical force (mechanochromism), temperature (thermochromism), and exposure to volatile organic compounds (VOCs) (vapochromism). sciengine.comresearchgate.netfrontiersin.orgacs.orgnih.govacs.orgresearchgate.netnih.govrsc.orgresearchgate.netresearchgate.net This responsiveness makes them attractive for applications in sensing and smart materials. sciengine.comfrontiersin.orgresearchgate.net
Vapochromism: The vapochromic behavior of this compound systems involves a change in their photoluminescence upon exposure to solvent vapors. frontiersin.orgnih.gov This phenomenon is often reversible and can be highly selective. frontiersin.orgresearchgate.net The mechanism typically involves the interaction of the vapor molecules with the this compound complex, leading to structural changes. frontiersin.org These changes can include ligand exchange or alterations in the crystal packing, which in turn modify the electronic structure and the emissive excited states. acs.org For example, a non-emissive this compound complex can become brightly luminescent upon exposure to pyridine vapors due to a vapor-induced ligand exchange that forms a highly emissive complex. acs.org The response can be quite dramatic, with significant shifts in emission color, making these materials suitable for the colorimetric sensing of specific VOCs. researchgate.net
Mechanochromism and Thermochromism: Many this compound clusters exhibit mechanochromism, where mechanical grinding or pressure induces a change in their emission color. acs.orgnih.govacs.orgresearchgate.net This is often attributed to the disruption of the crystal packing and modifications of intermolecular interactions, such as cuprophilic (Cu-Cu) interactions within the cluster core. nih.govresearchgate.net These structural changes alter the geometry of the cluster and consequently its emissive states. nih.gov Similarly, thermochromism, a change in luminescence with temperature, is also a common feature. researchgate.netacs.org This can be due to temperature-sensitive populations of different emissive states or phase transitions within the material. acs.org A single this compound cluster can exhibit multiple stimuli-responsive properties, including thermochromism, vapochromism, and mechanochromism, making them versatile for multi-responsive materials. sciengine.com
The table below highlights some examples of stimuli-responsive this compound systems.
| Compound/System | Stimulus | Observed Change | Mechanism | Reference |
| [Cu₂I₂(Ph₂PC₂(C₆H₄)C₂PPh₂)₃] | Solvent Vapor (THF) | Luminescence quenching/exaltation | Solvent-dependent molecular motion | researchgate.netnih.gov |
| (PPh₄)₂[Cu₂I₄] Polymorphs | Mechanical Grinding, Temperature | Change from blue to yellow emission | Polymorphic transformation, modification of intermolecular interactions | acs.org |
| [Cu₄I₄(PPh₂(C₆H₄–CH₂OH))₄] | Mechanical Stress | Change in emission color | Changes in [Cu₄I₄] cluster core geometry | acs.org |
| Cu₄I₄ cluster with rhodamine B derivative | Temperature, VOCs, Mechanical Force | Reversible and distinct luminescence changes | Regulation of cluster-centered, MLCT, and halide-to-metal charge transfer processes | sciengine.com |
| [CuI(3,5-dimethyl-4-methoxy-pyridine)₂(THF)] | 4-methylpyridine vapor | Emission changes from weak blue to bright blue-green | Vapor-induced ligand exchange | acs.org |
Quantum Yield Enhancement and Emission Wavelength Tuning
A key area of research in this compound systems is the enhancement of their photoluminescence quantum yield (PLQY) and the precise tuning of their emission wavelengths for specific applications. szu.edu.cnrsc.orgchemistryviews.orgacs.orgmdpi.comacs.orgrsc.orgacs.orgacs.orgresearchgate.netresearchgate.net
Quantum Yield Enhancement: Achieving high PLQY is crucial for the efficiency of light-emitting devices and sensors. In this compound systems, this is often accomplished by minimizing non-radiative decay pathways. Strategies include:
Structural Rigidity: Creating a rigid coordination environment around the copper center can suppress vibrational quenching. This can be achieved through the design of chelating ligands or by incorporating the luminescent unit into a rigid polymer matrix or crystalline structure. rsc.org
Isolation of Luminescent Centers: In hybrid materials, isolating the luminescent this compound units, such as [Cu₂I₄]²⁻ dimers, within a wide bandgap organic matrix can prevent concentration quenching and enhance emission. acs.org
Solid Solution Strategy: Creating heterometallic clusters, for example by incorporating silver into a this compound cluster, has been shown to dramatically enhance the PLQY. researchgate.net
Ligand Design: The choice of ligands has a profound impact on PLQY. For instance, complexes with certain phosphine (B1218219) and benzimidazole-based ligands have demonstrated exceptionally high quantum yields, some approaching 100%. szu.edu.cnchemistryviews.orgmdpi.comresearchgate.net
Emission Wavelength Tuning: The ability to tune the emission color of this compound complexes is one of their most attractive features. This can be achieved through several approaches:
Ligand Modification: The electronic properties of the ligands directly influence the energy of the MLCT excited state. Introducing electron-donating or electron-withdrawing groups onto the ligands can systematically shift the emission to longer or shorter wavelengths, respectively. szu.edu.cn This allows for the fine-tuning of the emission color across the visible spectrum, from blue to red. szu.edu.cnbohrium.com
Control of Coordination Environment: The geometry around the copper(I) ion and the nature of the halide can also affect the emission wavelength. For example, in a series of [Cu₂X₂(Pic₃PO)₂] complexes, the emission maximum shifts from 485 nm to 545 nm as the halide (X) is changed from Cl to I. mdpi.com
Dimensionality Control: In cesium this compound systems, the emission color can be controlled by mixing different phases. For example, combining the blue-emitting 0D Cs₃Cu₂I₅ with the yellow-emitting 1D CsCu₂I₃ can produce white light. optica.org Similarly, controlling the dimensionality of Cu(I) iodide inks, from 0D nanoparticles to 1D nanorods, results in a shift from green to yellow emission. acs.org
These strategies provide a robust toolbox for designing this compound-based materials with tailored luminescent properties for a wide array of optoelectronic applications.
Applications of Copper Iodide in Advanced Materials Science and Devices
Transparent p-Type Semiconductor and Conductor Applications
The development of high-performance p-type transparent conductors has been a critical challenge in the field of transparent electronics. pnas.org Copper iodide is a promising alternative to traditional p-type metal oxides, offering high electrical properties, optical transmittance, and flexibility. oaepublish.com
Transparent Electrodes and Transparent Conducting Electrodes (TCEs)
This compound is notable for being one of the first materials identified as a transparent electrode. oaepublish.com Its application as a p-type transparent conducting material is gaining significant attention. pnas.org Thin films of CuI can be fabricated to exhibit high transparency (over 80%) in the visible light spectrum (400–750 nm). mdpi.com
Recent research has demonstrated the potential for degenerate p-type conductivity in CuI thin films, achieving record-high room-temperature conductivity. pnas.org Undoped CuI films have shown conductivity of approximately 156 S/cm, which can be increased to around 283 S/cm with iodine doping. pnas.org This high conductivity, combined with high transparency of 60-85% in the visible range, results in a significantly improved figure of merit for p-type TCEs. pnas.org These properties underscore the considerable potential of CuI for application as p-type transparent electrodes in various electronic devices. pnas.orgpnas.org
| Property | Undoped CuI | Iodine-Doped CuI |
| Conductivity | ~156 S/cm | ~283 S/cm |
| Transparency | 60-85% | 60-85% |
Data sourced from PNAS. pnas.org
Channel Layers in Thin-Film Transistors (TFTs)
This compound is a promising p-type semiconductor for the channel layers in thin-film transistors (TFTs). mdpi.comeenewseurope.com Although its high hole concentration can lead to uncontrollable conductivity, researchers have found that by creating thinner CuI-based films, the conductivity can be reduced and brought under control. eenewseurope.comcompoundsemiconductor.net This makes it suitable for use in TFTs, where controlled switching between conductive and non-conductive states is essential. eenewseurope.com
CuI offers higher hole mobility compared to many other p-type transparent semiconductors. eenewseurope.comeepower.com Solution-processed p-channel TFTs using amorphous this compound have demonstrated high performance, outperforming their polycrystalline counterparts. rsc.org These amorphous CuI TFTs have shown high current densities exceeding 1000 mA cm⁻², ON/OFF current ratios greater than 10⁴, and large normalized transconductances of about 6 S m⁻¹. rsc.org An advantage of CuI thin films is that they can be processed at room temperature without the need for annealing, which is an energy-intensive heat treatment. compoundsemiconductor.neteepower.com
| Device Parameter | Value |
| Current Density | > 1000 mA cm⁻² |
| ON/OFF Current Ratio | > 10⁴ |
| Normalized Transconductance | ~6 S m⁻¹ |
Performance of amorphous CuI vertical TFTs. Data sourced from the Journal of Materials Chemistry C. rsc.org
Optoelectronic Device Integration of this compound
The favorable electronic and optical properties of this compound have led to its integration into a variety of optoelectronic devices.
Light-Emitting Diodes (LEDs) and Organic Light-Emitting Diodes (OLEDs)
In the realm of light-emitting diodes, this compound serves as an efficient hole injection or transport layer. iaea.orgslideshare.net The presence of a thin CuI layer facilitates the injection of holes from the anode into the light-emitting layer, which can increase the electroluminescence efficiency of the device. iaea.org
In organic light-emitting diodes (OLEDs), CuI has been shown to improve device efficiency and extend its operational lifespan. slideshare.net Nanocrystalline this compound used as a hole-injection and -transport material in OLEDs has led to superior performance with a maximum external quantum efficiency (EQEmax) of 17%. mdpi.com A hybrid copper-iodide material has been developed for deep-blue LEDs, demonstrating a high photoluminescence quantum yield of about 99.6% and achieving a maximum external quantum efficiency of 12.6%. photonics.com Furthermore, CuI has been utilized within the charge generation layer (CGL) of tandem OLEDs, leading to a nearly two-fold increase in current efficiency compared to a single-unit device. tandfonline.comsemanticscholar.org
| Device Type | Performance Metric | Value |
| OLED with nanocrystalline CuI | EQEmax | 17% |
| Deep-blue LED with hybrid CuI | PL Quantum Yield | ~99.6% |
| Deep-blue LED with hybrid CuI | Max. EQE | 12.6% |
| Tandem OLED with CuI in CGL | Current Efficiency Increase | ~1.9-fold |
Performance of various LED and OLED devices incorporating this compound.
Photodetectors and Ultraviolet Photodetecting Materials
This compound is a suitable material for ultraviolet (UV) photodetectors due to its wide direct band gap of 2.95-3.1 eV. sumdu.edu.ua This wide bandgap helps to minimize the dark current, which in turn improves the signal-to-noise ratio of the photodetector. sumdu.edu.ua
UV photodetectors based on sulfur-doped this compound nanostructured films have been fabricated and studied. sumdu.edu.ua A device with a nanoflake morphology demonstrated high performance, including a photosensitivity of 170%, a responsivity of 3 A/W, a specific detectivity of 1.2‧10¹¹ Jones, and an external quantum efficiency of 1000%. sumdu.edu.uasumdu.edu.ua Additionally, a novel copper-based halide semiconductor, copper tetraiodogallate (CuGaI4), has been synthesized and shown to have a direct bandgap of 2.9 eV, demonstrating its potential for future UV optoelectronic devices. semanticscholar.orgresearcher.life
| Performance Parameter | Value |
| Photosensitivity | 170% |
| Responsivity | 3 A/W |
| Specific Detectivity | 1.2 x 10¹¹ Jones |
| External Quantum Efficiency | 1000% |
Performance of a UV photodetector with a CuI nanoflake morphology. sumdu.edu.uasumdu.edu.ua
Solar Energy Conversion Devices
This compound has been effectively utilized as a hole transport material (HTM) in various types of solar cells, offering a promising alternative to more expensive and less stable organic HTMs like spiro-OMeTAD. calibrechem.comresearchgate.net
In perovskite solar cells, the incorporation of CuI enhances both performance and stability. calibrechem.comperovskite-info.com It serves as an efficient HTM, facilitating the extraction of photogenerated charge carriers and leading to higher device efficiencies. calibrechem.com Researchers have reported a maximum conversion efficiency of 7.5% for CuI-based planar perovskite solar cells. researchgate.net In cadmium telluride (CdTe) solar cells, using this compound nanoparticles as a hole transport layer with a gold back contact resulted in a device efficiency of 14.8% and a high fill factor of 79.2%. utoledo.edu
| Solar Cell Type | Back Contact | Power Conversion Efficiency (PCE) | Fill Factor (FF) |
| Planar Perovskite | - | 7.5% | - |
| Cadmium Telluride (CdTe) | CuI/Au | 14.8% | 79.2% |
Performance of solar cells utilizing this compound as a hole transport material.
Perovskite Solar Cells (PSCs) as Hole Transport Layers (HTLs)
In the architecture of perovskite solar cells (PSCs), the hole transport layer (HTL) plays a crucial role in efficiently extracting photogenerated holes and transporting them to the electrode. While organic materials like spiro-OMeTAD have been commonly employed, their high cost and stability issues have driven research toward inorganic alternatives. This compound has garnered attention as a promising HTL material to overcome these challenges. calibrechem.com
CuI's function in PSCs extends beyond being a simple hole conductor. It has been shown to have passivation properties, which help in reducing surface defects on the perovskite layer. This passivation is critical for enhancing the stability of the solar cell by mitigating degradation from factors like moisture and ion migration. calibrechem.com The integration of CuI into the PSC structure can be achieved through various deposition methods, including solution processing, vacuum deposition, and thermal evaporation, with the chosen method influencing the layer's morphology and, consequently, the device's performance. calibrechem.com
Research has demonstrated that utilizing CuI as an HTL can lead to significant improvements in power conversion efficiency (PCE). For instance, inverted perovskite solar cells using a room-temperature, solution-processed CuI film as the HTL have achieved an impressive PCE of 16.8%. rsc.org These devices also exhibited enhanced air stability compared to those based on the conventional PEDOT:PSS HTL. rsc.org In another approach, a hybrid nanostructure of CuI coated on copper nanowires was used as the HTM, which facilitated efficient charge extraction and rapid charge transfer, resulting in a PCE of up to 18.8%. iaea.orgresearchgate.net Furthermore, a novel solvent-free transfer-printing technique for depositing the CuI HTL in n-i-p structured PSCs has yielded a promising efficiency of 8.3% for devices fabricated in an ambient environment, a significant achievement for low-cost manufacturing. nih.govmdpi.com
| PSC Configuration | CuI Deposition Method | Power Conversion Efficiency (PCE) | Reference |
| Inverted Planar | Room-temperature solution processing | 16.8% | rsc.org |
| Inverted | Partial iodation of Cu nanowires | 18.8% | iaea.orgresearchgate.net |
| n-i-p Structure | Transfer-printing | 8.3% | nih.govmdpi.com |
Dye-Sensitized Solar Cells (DSSCs)
This compound is also utilized as a hole transporter in dye-sensitized solar cells (DSSCs), valued for its high hole mobility, transparency, chemical stability, and low production cost. mdpi.com In one study, tandem layers of iron-copper (FeCu) and CuI were deposited on a copper substrate for use in DSSCs sensitized with a natural dye. The best-performing arrangement, Cu/FeCu/CuI, achieved an efficiency of approximately 0.763%. mdpi.com Research has also shown that adding a small amount of CuI to an ionic liquid electrolyte can improve the energy conversion efficiency of a DSSC from 3.5% to 4.5%. scispace.com
Further investigations into quasi-solid-state DSSCs have explored different ways of incorporating CuI. A cell with a layer of CuI on a dye-coated zinc oxide (ZnO) electrode generated a power conversion efficiency of 2.26%. pwr.wroc.pl When CuI was dispersed in a gel electrolyte, the efficiency increased to 2.67%, and with the addition of a compact ZnO layer, it was further enhanced to 3.38%. pwr.wroc.plresearchgate.net This improvement is attributed to better hole transport within the electrolyte. pwr.wroc.pl
| DSSC Configuration | Role of CuI | Power Conversion Efficiency (PCE) | Reference |
| Tandem Layer Electrode (Cu/FeCu/CuI) | Hole Transport Layer | 0.763% | mdpi.com |
| Ionic Liquid Electrolyte | Additive | 4.5% | scispace.com |
| Quasi-solid state (layered CuI) | Hole Collector | 2.26% | pwr.wroc.plresearchgate.net |
| Quasi-solid state (dispersed CuI in gel) | Hole Transport in Electrolyte | 2.67% | pwr.wroc.plresearchgate.net |
| Quasi-solid state (dispersed CuI + ZnO layer) | Hole Transport in Electrolyte | 3.38% | pwr.wroc.plresearchgate.net |
Luminescent Solar Concentrators (LSCs)
Luminescent solar concentrators (LSCs) are devices that collect sunlight over a large area and concentrate it onto a smaller solar cell. The performance of LSCs heavily relies on the properties of the luminophores used. This compound-based materials have shown great potential in this application. For example, Cu₄I₆(pr-ted)₂ nanoparticles, which exhibit a large Stokes shift of 1.04 eV and a high photoluminescence quantum yield (PLQY) of 92.2%, have been used to fabricate LSCs. rsc.org When used in a tandem configuration with carbon dots, these semi-transparent LSCs (5 × 5 × 0.2 cm³) achieved an optical conversion efficiency (η_opt) of 6.40%. rsc.org
In another study, a copper(I)-halide hybrid cluster, (PEA)₄Cu₄I₄, was used to create a highly luminescent ink with a quantum yield exceeding 68%. An LSC fabricated with this material (4 cm × 4 cm × 0.3 cm) demonstrated an internal quantum efficiency as high as 44.1% and an optical conversion efficiency of 6.85% when coupled to a solar cell. nih.gov More recently, highly soluble copper(I)-iodide cluster-based hybrids have been developed for LSCs. These materials possess high PLQYs (over 80%) and wide Stokes shifts (over 200 nm). acs.org An LSC (5 × 5 × 0.3 cm³) based on one such hybrid, CuI-1/PVP, achieved an optical conversion efficiency of 5.89% and a power conversion efficiency of 3.04% when coupled with a silicon solar cell. acs.org
| LSC Luminophore | Device Size (cm³) | Key Property | Optical Conversion Efficiency (η_opt) | Reference |
| Cu₄I₆(pr-ted)₂ NPs & Carbon Dots (Tandem) | 5 × 5 × 0.2 | High PLQY (92.2%) | 6.40% | rsc.org |
| (PEA)₄Cu₄I₄ | 4 × 4 × 0.3 | High Quantum Yield (>68%) | 6.85% | nih.gov |
| CuI-1/PVP Hybrid Cluster | 5 × 5 × 0.3 | High PLQY (>80%) | 5.89% | acs.org |
p-n Heterojunction Diodes (e.g., CuI/ZnO, CuI/IGZO)
The combination of p-type this compound with n-type metal oxide semiconductors allows for the fabrication of transparent p-n heterojunction diodes, which are fundamental components of transparent electronics. A heterostructure consisting of p-type CuI and n-type zinc oxide (ZnO) has been shown to form a highly rectifying diode. aip.org These diodes exhibit a current rectification ratio of 6 x 10⁶ at ±2 V. aip.org Further improvements using a heteroepitaxial method at room temperature enhanced the rectification ratio of n-ZnO/p-CuI diodes to as high as 2 x 10⁹. oaepublish.com
Similarly, heterojunction diodes fabricated with p-type CuI and n-type amorphous indium gallium zinc oxide (IGZO) have demonstrated a high rectification ratio of 6 x 10⁶. oaepublish.com Another transparent heterojunction diode has been created using n-type silver iodide (AgI) and p-type CuI, which showed a rectification ratio of 9.4 x 10⁴. In this configuration, the CuI layer also served to protect the AgI layer from decomposition, enhancing the device's stability. oaepublish.comacs.orgnih.gov
| Heterojunction | Rectification Ratio | Applied Voltage | Reference |
| p-CuI/n-ZnO | 6 x 10⁶ | ±2 V | aip.org |
| epitaxial p-CuI/n-ZnO | 2 x 10⁹ | - | oaepublish.com |
| p-CuI/n-IGZO | 6 x 10⁶ | - | oaepublish.com |
| p-CuI/n-AgI | 9.4 x 10⁴ | - | oaepublish.comacs.orgnih.gov |
Thermoelectric Materials and Devices Based on this compound
Thermoelectric materials can convert heat energy into electrical energy and vice versa, a property governed by the Seebeck effect. This compound is an attractive p-type thermoelectric material because it is non-toxic, transparent, and can exhibit a high power factor. mdpi.com
High Seebeck Coefficient Materials
The Seebeck coefficient is a direct measure of the magnitude of an induced thermoelectric voltage in response to a temperature difference across a material. A high Seebeck coefficient is desirable for efficient thermoelectric energy generation. This compound has been shown to possess a remarkably high Seebeck coefficient.
Research on bulk CuI prepared by a simple synthetic approach reported a high Seebeck coefficient of ~431 µV K⁻¹. researchgate.net Studies on CuI thin films have also yielded significant results. Nanostructured p-type CuI thin films have shown a Seebeck coefficient of 352 μV/K, leading to a high power factor of 339 μW/mK². acs.org In another study, annealing γ-CuI films at 100 °C resulted in an exceptional Seebeck coefficient of 789.5 μVK⁻¹, which in turn led to a 480% increase in the power factor to 740.9 μWm⁻¹ K⁻². acs.org This enhancement is attributed to a decrease in charge carrier density and energy filtering of charge carriers at interfaces and grain boundaries. acs.org Furthermore, CuI deposited on polyester spacer fabrics for wearable thermoelectric devices exhibited a Seebeck coefficient between 112 and 153 µV/K in a temperature range of 30 °C to 90 °C. mdpi.comnih.gov
| CuI Form | Seebeck Coefficient (S) | Power Factor (PF) | Temperature | Reference |
| Bulk | ~431 µV K⁻¹ | ~70 μW m⁻¹ K⁻² | Room Temperature | researchgate.net |
| Nanostructured Thin Film | 352 µV/K | 339 μW/mK² | Room Temperature | acs.org |
| Annealed γ-CuI Thin Film | 789.5 μVK⁻¹ | 740.9 μWm⁻¹ K⁻² | - | acs.org |
| Deposited on Polyester Fabric | 112 - 153 µV/K | - | 30 °C - 90 °C | mdpi.comnih.gov |
| Stabilized γ-CuI Thin Film | 287 μV K⁻¹ | 12 μW m⁻¹ K⁻² | 44 °C | rsc.org |
| Stabilized γ-CuI Thin Film | 711 μV K⁻¹ | 66 μW m⁻¹ K⁻¹ | 139 °C | rsc.org |
Power Factor Optimization in this compound Thin Films
The efficiency of a thermoelectric material is closely related to its power factor (PF), which is defined as PF = S²σ, where S is the Seebeck coefficient and σ is the electrical conductivity. A high power factor is a prerequisite for a high thermoelectric figure of merit (ZT). sinica.edu.tw Research has demonstrated various strategies to optimize the power factor of this compound thin films.
Defect engineering through methods like noble gas ion implantation (e.g., Ne, Ar, or Xe) has been shown to increase the power factor of CuI thin films from 332 ± 32 to 578 ± 58 μW m⁻¹K⁻². researchgate.net This enhancement is attributed to a decoupling of the Seebeck coefficient and electrical conductivity by altering the charge carrier scattering mechanism. researchgate.net Another approach involves using the glancing angle deposition (GLAD) technique for the initial copper layer before iodination. This method allows for the adjustment of the size and shape of CuI nanostructure-sized grains, leading to a 90% enhancement in the power factor at room temperature, reaching up to 339 μW/mK². acs.org
Doping is another effective strategy. For instance, selenium (Se) doping has been explored to enhance electrical conductivity, which in turn could boost the power factor. imedpub.com Similarly, annealing bulk CuI at moderate temperatures (~400 K) has been found to improve the room temperature power factor from ~70 μW m⁻¹ K⁻² to ~142 μW m⁻¹ K⁻², reaching ~160 μW m⁻¹ K⁻² at 353 K. researchgate.net The table below summarizes power factor values achieved in various studies.
| Method | Power Factor (μW m⁻¹K⁻²) | Temperature | Reference |
| Noble Gas Ion Implantation | 578 ± 58 | Room Temperature | researchgate.net |
| Glancing Angle Deposition (GLAD) | 339 | Room Temperature | acs.org |
| Annealing (Bulk) | 142 | Room Temperature | researchgate.net |
| Annealing (Bulk) | 160 | 353 K | researchgate.net |
| Stabilized γ-CuI Thin Film | 12 | ~40 °C | rsc.orgrsc.org |
| Stabilized γ-CuI Thin Film | 66 | ~130 °C | rsc.orgrsc.org |
| Liquid Iodination (30s dip) | 17.49 | Room Temperature | researchgate.net |
| Liquid Iodination (60s dip) | 17.48 | Room Temperature | researchgate.net |
Thermoelectric Figure of Merit (ZT) Enhancement
Significant ZT values have been reported for CuI thin films. For instance, a ZT value of 0.29 has been achieved for single CuI thin films approximately 300 nm thick. nih.govresearchgate.netrsc.orgaalto.fi This is considered a high value for a p-type transparent material. Furthermore, a ZT of 0.21 at 300 K has been reported for transparent and flexible CuI films, which is three orders of magnitude higher than many other p-type transparent materials. researchgate.net The enhancement of ZT in CuI is often attributed to a combination of a high power factor and low thermal conductivity. researchgate.net Strategies to improve ZT include doping, which can enhance the phonon scattering mechanism and thereby reduce thermal conductivity, and optimizing the power factor through methods discussed in the previous section. researchgate.net
| Material Form | ZT Value | Temperature | Reference |
| Single Thin Film (~300 nm) | 0.29 | Not Specified | nih.govresearchgate.netrsc.orgaalto.fi |
| Transparent and Flexible Film | 0.21 | 300 K | researchgate.net |
| p-type Doped Monolayer β-CuI | 1.09 | 300 K | arxiv.org |
| n-type Doped Monolayer β-CuI | 0.30 | 300 K | arxiv.org |
Transparent and Flexible Thermoelectric Elements
This compound is a particularly attractive material for transparent and flexible thermoelectric generators due to its wide bandgap, which allows for high transmittance in the visible spectrum, and its mechanical compliance when fabricated as a thin film. nih.govresearchgate.netrsc.org CuI thin films can exhibit over 70% transmittance in the visible range. nih.gov This transparency, combined with its p-type conductivity, makes it a suitable candidate for integration into p-n junction thermoelectric modules with n-type transparent conducting oxides like Gallium-doped zinc oxide (GZO). nih.gov
Prototypes of flexible and transparent thermoelectric generators have been successfully constructed using CuI-GZO p-n modules deposited on flexible substrates such as polyimide Kapton®. nih.govresearchgate.netrsc.org For example, a generator with 17 p-n modules was fabricated, demonstrating a maximum power output of 10.83 nW at a temperature difference of 20 °C. nih.gov Bending analyses of these flexible devices have shown that CuI thin films exhibit unique behavior under compression and tension, which is not typically observed in conventional semiconducting thin films. nih.govrsc.org
Low Thermal Conductivity Mechanisms in this compound
The low thermal conductivity of this compound is a key factor in its high thermoelectric efficiency. This property is attributed to several mechanisms. The presence of the heavy element iodine contributes to a low lattice thermal conductivity (κL). researchgate.net Furthermore, strong phonon scattering plays a crucial role in impeding heat transport through the material. researchgate.netaps.org
In monolayer CuI, the ultralow thermal conductivity is linked to the heavy atoms of copper and iodine, as well as the material's buckled structure. arxiv.org These factors result in a low phonon group velocity and a short phonon relaxation time, which in turn leads to a large scattering phase space. arxiv.org The strong phonon anharmonicity in monolayer CuI, as indicated by large Grüneisen parameters, further contributes to its low thermal conductivity. arxiv.org The thermal conductivity of monolayer CuI has been predicted to be as low as 0.116 W m⁻¹K⁻¹, which is approximately one-tenth of its bulk counterpart (γ-CuI, 0.997 W m⁻¹K⁻¹). arxiv.org In bulk semiconductors, phonon scattering is influenced by defects, boundaries, Umklapp scattering, and impurities. atomfair.com Higher-order four-phonon scattering has also been identified as a significant process that can reduce the intrinsic thermal conductivity of solids. aps.org
| Material Form | Thermal Conductivity (W m⁻¹K⁻¹) | Reference |
| Monolayer CuI | 0.116 | arxiv.org |
| Bulk γ-CuI | 0.997 | arxiv.org |
| Thin Film | 0.48 | nih.gov |
| Bulk (900-1150 K) | 0.57 | mdpi.com |
This compound in Hybrid and Nanomaterials
The properties of this compound can be further tailored and enhanced by fabricating it in the form of nanoparticles, thin films, and other nanostructures.
This compound Nanoparticles: Synthesis and Properties
This compound nanoparticles can be synthesized through various methods, including both chemical and "green" routes.
Synthesis Methods:
Exploding Wire Method: This technique involves exploding a high-purity copper wire in an iodine solution to produce CuI nanoparticles. sphinxsai.com It is considered a simple and inexpensive method for synthesizing pure, single-phase γ-CuI nanoparticles.
Chemical Route: Polycrystalline CuI nanoparticles can be prepared via a liquid-phase route using a Cu⁺-DMF (dimethylformamide) solution precursor. researchgate.net
Green Synthesis: Eco-friendly methods utilize plant extracts, such as pomegranate or sugar beet juice, which act as reducing and capping agents. plantarchives.orgchalcogen.ro These methods avoid the use of toxic chemicals. nih.gov
Properties of CuI Nanoparticles:
Structure: Synthesized nanoparticles are typically of the γ-CuI phase, which has a cubic zinc blende structure. mdpi.comsphinxsai.com
Optical Properties: γ-CuI is a wide bandgap semiconductor (around 3.1 eV) with notable optical properties. The optical band gap of thin films made from these nanoparticles can vary depending on the particle size. sphinxsai.com
Morphology: The nanoparticles are often spherical and can be well-dispersed, although some agglomeration may occur.
Applications: CuI nanoparticles have applications as hole collectors in dye-sensitized solar cells and as non-linear optical materials. They also exhibit antibacterial activity. plantarchives.org
| Synthesis Method | Key Features | Resulting Nanoparticle Properties | Reference |
| Exploding Wire | Simple, inexpensive | Pure, single-phase γ-CuI, spherical | sphinxsai.com |
| Liquid-Phase Chemical Route | Convenient | Polycrystalline, well-dispersed | researchgate.net |
| Green Synthesis (Pomegranate Juice) | Eco-friendly, room temperature | Spherical, nano-sized | plantarchives.orgresearchgate.net |
| Green Synthesis (Sugar Beet Juice) | Environmentally benign | Controlled particle size | chalcogen.ro |
Thin Films and Nanostructures
This compound thin films can be fabricated using a variety of techniques, broadly categorized into wet and neat (dry) methods. mdpi.com
Fabrication Methods:
Vapor Iodination: This is a common two-step process where a thin film of copper is first deposited (e.g., by thermal or electron beam evaporation) and then exposed to iodine vapor to form CuI. nih.govmdpi.com
Spin Coating: This method uses a solution of pre-synthesized CuI nanoparticles to create a thin film on a substrate. sphinxsai.com
Solution-Processable Spray Printing: This technique allows for the creation of highly conductive CuI films for transparent and flexible thermoelectric generators. mdpi.com
Glancing Angle Deposition (GLAD): As mentioned earlier, this technique can be used to create nanostructured copper films that guide the formation of CuI grains during iodination, enhancing thermoelectric properties. acs.org
Room Temperature Processing: Researchers have developed methods to fabricate CuI thin films at room temperature without the need for energy-intensive annealing, making the process more cost-effective. electronicsmaker.com
Properties and Applications: this compound thin films are known for their high transparency (>80% in the visible range) and p-type conductivity, making them valuable as hole-transport materials in devices like perovskite solar cells, thin-film transistors, and light-emitting diodes. mdpi.com The nanostructure of the film, including grain size and orientation, significantly influences its electrical and optical properties. acs.orgmdpi.com For example, γ-CuI films often exhibit a uniform and dense microstructure with a preferred (111)-orientation. mdpi.com
This compound Coordination Polymers and Metal-Organic Frameworks (MOFs)
This compound serves as a critical building block in the construction of coordination polymers and metal-organic frameworks (MOFs). These materials are formed by the self-assembly of metal ions or clusters with organic ligands, creating extended networks with diverse topologies and functionalities. The combination of the copper(I)-iodide entity with various organic linkers gives rise to a wide array of polynuclear structures, ranging from molecular complexes to extended frameworks. rsc.org
The selection of organic ligands plays a crucial role in determining the final structure and properties of the resulting materials. For instance, two distinct metal-organic frameworks have been synthesized using pyridine-3,5-dicarboxylic acid, resulting in structures containing both [CuₓIₓ] clusters and Cu₂(COO)₄ paddle-wheel units. researchgate.net These MOFs can exhibit significant porosity, with Brunauer-Emmett-Teller (BET) specific surface areas recorded at 498 and 515 m²/g for two different synthesized frameworks. researchgate.net
One notable example is a copper(I) halide-based MOF with the formula [Cu₄I₃(DABCO)₂]I₃, constructed from unprecedented cationic clusters of [Cu₈I₆]²⁺ and the organic ligand N,N′-dimethyl-1,4-diazabicyclo[2.2.2]octane (DABCO). rsc.org This compound exhibits channels occupied by I₂ and I⁻, which can be released and adsorbed, and also demonstrates ion-exchange and luminescent properties. rsc.org The inherent luminescent properties of CuI clusters can be incorporated into MOFs, leading to materials with potential applications in chemical sensing and explosive detection.
This compound-Based Nanocomposites (e.g., CuI-Polypyrrole)
This compound-based nanocomposites, particularly those incorporating conducting polymers like polypyrrole (PPy), have shown promise for various applications, including biosensing. A novel one-pot chemical synthesis method has been developed for functional this compound-polypyrrole (CuI-PPy) composites. mdpi.combsz-bw.de This process allows for the formation of nanodimensional metal salt/polymer hybrid structures in a controlled manner. mdpi.comresearchgate.net
The synthesis can be manipulated to control the amount of marshite CuI within the hybrid composite, ranging from 60 to 90 wt.%, by adjusting synthetic conditions such as the duration of the synthesis, the sequence of component addition, and the concentrations of the reagents. mdpi.comresearchgate.net This method is considered innovative and aligns with the principles of Green Chemistry. mdpi.com
The interaction between copper(II) and iodide anions leads to the formation of copper(I) iodide and molecular iodine, which then oxidizes the pyrrole (B145914) monomer to form polypyrrole. mdpi.com In this process, the growth of CuI nuclei is constrained by the polypyrrole chains, leading to the formation of nano-sized CuI distributed within the polymer matrix. mdpi.comresearchgate.net The resulting CuI-PPy composites have demonstrated electrochemical activity, making them potentially useful for the development of future biosensors. mdpi.combsz-bw.de
This compound Clusters for Functional Platforms
Copper(I)-iodide clusters are a class of inorganic-organic hybrid materials that have been extensively explored due to their earth abundance, low cytotoxicity, structural diversity, and high luminescent efficiency. acs.org These clusters can be synthesized through various methods, including the reaction of CuI with functionalized phosphine (B1218219) ligands to form tetranuclear clusters with a cubane-like {Cu₄I₄} motif. mdpi.com The combination of CuI with organic ligands can produce a large variety of polynuclear structures, both as molecular complexes and extended networks. rsc.org
The photophysical properties of these clusters are a key area of interest. rsc.org For example, the compound [Cu₄I₄(PPh₂i-Pr)₄] exhibits a contrasted emission off-on effect in response to mechanical stimuli. rsc.org This mechanochromic luminescence is attributed to structural changes in the molecular cluster, specifically the shortening of intramolecular Cu-Cu contacts upon the application of mechanical force, which allows the recovery of the classical luminescence properties of cubane (B1203433) this compound clusters. rsc.orgnih.govresearchgate.netcsic.es
Furthermore, highly luminescent this compound cluster-based inks have been developed with photoluminescence quantum efficiencies exceeding 98%. acs.org These inks, which can be prepared via a one-pot solution synthesis, exhibit strong green light emission originating from the phosphorescence of structurally stable Cu₄I₆(pr-ted)₂ hybrid clusters. acs.org The unique properties of these clusters make them suitable for a range of applications, including organic light-emitting diodes and optical sensors. rsc.orgresearchgate.net
| Cluster Formulation | Synthesis Method | Key Property | Potential Application |
| [Cu₄I₄(PPh₂i-Pr)₄] | Reaction of CuI with phosphine ligand | Mechanochromic luminescence rsc.org | Strain detection rsc.org |
| Cu₄I₆(pr-ted)₂/PVP | One-pot solution synthesis | High photoluminescence quantum efficiency (>98%) acs.org | Anticounterfeiting, luminescent solar concentrators acs.org |
| [Cu(μ₃-I)(1a)]₄ | Reaction of CuI with ethyl 3-(diphenylphosphanyl)-propanoate | Photoactive | Photonic devices |
Sensing Applications of this compound
This compound's responsive properties make it a valuable material for various sensing applications, from detecting gases to identifying biological molecules.
Gas Phase Sensors (Vapochromic Sensing)
Copper(I) iodide materials exhibit vapochromism, a phenomenon where their photoluminescence changes upon exposure to volatile organic compounds (VOCs). frontiersin.org This reversible structural and luminescent change makes them excellent candidates for chemical sensor applications. frontiersin.orgresearchgate.net For instance, thin films of copper(I) iodide alkylpyridine complexes have been shown to be effective sensors for volatile halogenated compounds like dichloromethane and dibromomethane. frontiersin.org When a film of [CuI(3,4-diMepy)]n was exposed to dichloromethane vapor, its blue emission was gradually suppressed within 15 minutes. frontiersin.org
The vapochromic response can be quite dramatic. A this compound complex formulated as [Cu₂I₂(Ph₂PC₂(C₆H₄)C₂PPh₂)₃] demonstrates luminescence solvatochromic and vapochromic properties, with a highly contrasted response upon exposure to THF solvent. researchgate.net The mechanism is believed to be based on solvent-dependent molecular motion. researchgate.net Research on mixed copper(I) iodide/silver(I) iodide nanoparticles has shown a distinct colorimetric sensing behavior upon exposure to dimethyl sulfide (B99878) (DMS) vapor, with the emission color shifting from pink to green. researchgate.netrsc.orgrsc.org
Biosensing Applications (e.g., Cancer Biomarker Detection)
This compound nanoparticles have emerged as a promising platform for biosensing, including the detection of cancer biomarkers and neurotransmitters. A simple, green, and cost-effective method has been designed for the synthesis of this compound nanoparticles (CuI-NPs) for the spectroscopic detection of the cancer biomarker Carbohydrate Antigen 19-9 (CA 19-9). researchgate.net This biomarker is approved by the U.S. Food and Drug Administration for pancreatic carcinoma diagnosis. iaea.org
Studies have shown that γ-irradiated CuI nanoparticles (CuI-NP-γ) exhibit higher sensitivity towards CA 19-9, lowering the limit of detection from 0.082 to 0.066 U/mL. researchgate.net In another application, chitosan-stabilized this compound nanoparticles (CS@CuI NPs) have been used to create an active biosensing platform for dopamine. researchgate.net A bioelectrode fabricated with these nanoparticles and the enzyme tyrosinase exhibited a high electrochemical sensitivity of 11.64 μA μM⁻¹ cm⁻² towards dopamine, with a low limit of detection of 0.02 μM. researchgate.net The interaction between copper ions and peptides is also being explored for the development of fluorescent, colorimetric, and electrochemical biosensors. nih.gov
| Analyte | Sensor Material | Detection Method | Limit of Detection |
| Carbohydrate Antigen 19-9 (CA 19-9) | γ-irradiated this compound Nanoparticles | Spectroscopic | 0.066 U/mL researchgate.net |
| Dopamine | Chitosan stabilized this compound Nanoparticles with Tyrosinase | Electrochemical | 0.02 μM researchgate.net |
| Dichloromethane | [CuI(3,4-diMepy)]n thin film | Vapochromic (Luminescence Quenching) | N/A |
X-ray Scintillation Materials
This compound-based materials, particularly this compound clusters, have shown significant potential as efficient and robust scintillators for X-ray imaging. nih.gov Scintillators are materials that convert high-energy radiation, like X-rays, into low-energy photons, which is a crucial process in medical radiography and other detection applications. nih.gov
Copper-iodine cluster crystals are advantageous because they possess large effective atomic numbers for strong X-ray absorption, excellent X-ray conversion efficiency due to their photoluminescence and semiconducting properties, and enhanced lattice stability. miragenews.com The radioluminescence of this compound cluster scintillators can be tuned across the entire visible region by engineering the bandgap through the choice of organic ligands. nih.gov
Researchers have developed various CuI-based scintillators with impressive performance metrics. For example, a zero-dimensional organic copper halide, (18-crown-6)₂Na₂(H₂O)₃Cu₄I₆ (CNCI), exhibits a near-unity green-light emission and an ultrahigh light yield of approximately 109,000 photons/MeV. semanticscholar.orgacs.org This material also has an ultralow detection limit of 59.4 nGy/s, which is about 92 times lower than the dosage for a standard medical diagnosis. semanticscholar.orgacs.org
Two Cu(I) iodide inks, based on zero-dimensional Cu₄I₆(L₁)₂ nanoparticles and one-dimensional Cu₄I₆(L₂)₂ nanorods, have been synthesized for X-ray imaging screens. acs.org These inks exhibited low detection limits of 96.4 and 102.1 nGy s⁻¹, respectively, and achieved remarkable X-ray imaging resolutions exceeding 30 lp mm⁻¹. acs.org Furthermore, a high-performance Cu(I)-I cluster scintillator, this compound-(1-Butyl-1,4-diazabicyclo[2.2.2]octan-1-ium)₂, has been discovered through machine learning, showing radioluminescence 56 times stronger than that of PbWO₄ and a detection limit of 19.6 nGyair s⁻¹. researchgate.net
| Scintillator Material | Light Yield (photons/MeV) | Detection Limit (nGy/s) | Spatial Resolution (lp/mm) |
| (18-crown-6)₂Na₂(H₂O)₃Cu₄I₆ (CNCI) | ~109,000 semanticscholar.orgacs.org | 59.4 semanticscholar.orgacs.org | 24.8 semanticscholar.orgacs.org |
| 0D Cu₄I₆(L₁)₂ ink | ~32,600 acs.org | 96.4 acs.org | >30 acs.org |
| 1D Cu₄I₆(L₂)₂ ink | ~30,500 acs.org | 102.1 acs.org | >30 acs.org |
| This compound-(1-Butyl-1,4-diazabicyclo[2.2.2]octan-1-ium)₂ | N/A | 19.6 researchgate.net | 20 researchgate.net |
Environmental Remediation and Pollution Control
This compound (CuI) has emerged as a promising material in the field of environmental remediation and pollution control, primarily owing to its photocatalytic and adsorbent properties. These characteristics enable CuI to be effective in the degradation of organic pollutants and the removal of dyes from wastewater, contributing to the mitigation of water pollution.
The photocatalytic activity of this compound is a key feature in its application for environmental cleanup. When exposed to light, CuI generates electron-hole pairs, which can then participate in redox reactions that break down organic pollutants into less harmful substances. Research has demonstrated the efficacy of CuI, often in the form of nanoparticles or as part of a composite material, in the degradation of various dyes. For instance, composites of this compound with graphitic carbon nitride (g-C3N4) have shown enhanced photocatalytic performance under visible light for the removal of organic pollutants. researchgate.net The synergistic effect between CuI and g-C3N4 in these nanocomposites leads to improved charge separation and a wider absorption range of visible light, thereby increasing the efficiency of the photocatalytic process. researchgate.net Studies have also explored the photosensitization of this compound to enhance its activity in the degradation of organic dyes like Acid Red 1. researchgate.net
In addition to its photocatalytic capabilities, this compound has demonstrated significant potential as an adsorbent for the removal of dyes from aqueous solutions. A notable application is a CuI coating on carbon cloth, which has been shown to be a highly efficient, self-cleaning, and recyclable adsorbent for cationic organic dyes. mdpi.com This material exhibits a remarkable uptake capacity for various anionic dyes. The adsorption process is often followed by the photocatalytic decomposition of the adsorbed organic molecules, which allows for the self-cleaning and regeneration of the adsorbent material. mdpi.com
The following interactive data table summarizes the performance of this compound-based materials in the removal of various pollutants.
| Pollutant | Material | Removal Method | Efficiency/Capacity | Conditions | Reference |
|---|---|---|---|---|---|
| Amido Black 10B | This compound on Carbon Cloth | Adsorption | 2402.82 mg g⁻¹ | - | rsc.org |
| Methyl Orange | This compound on Carbon Cloth | Adsorption | 744.02 mg g⁻¹ | - | rsc.org |
| Orange ΙΙ | This compound on Carbon Cloth | Adsorption | 522.83 mg g⁻¹ | - | rsc.org |
| Direct Red 80 | This compound on Carbon Cloth | Adsorption | 1496.34 mg g⁻¹ | - | rsc.org |
| Congo Red | Pyridine-amide-based hetero-copper iodide | Photocatalytic Degradation | 98% degradation | 240 min | frontiersin.org |
| Phenol | CuO(0.1)/CN | Photocatalytic Degradation | 41.7% degradation | 24 h, visible light | iaea.org |
Antimicrobial Properties of this compound
This compound exhibits broad-spectrum antimicrobial properties, demonstrating efficacy against bacteria, fungi, and viruses. This activity is largely attributed to the generation of reactive oxygen species (ROS), damage to cellular components such as DNA and membranes, and the disruption of viral structures. rsc.orgresearchgate.net
The antibacterial action of this compound, particularly in the form of nanoparticles (NPs), has been well-documented against both Gram-positive and Gram-negative bacteria. rsc.orgresearchgate.net The primary mechanisms of its bactericidal activity involve the production of ROS, which induces oxidative stress, leading to DNA damage and the suppression of transcription. rsc.orgresearchgate.netresearchgate.net Furthermore, CuI NPs can cause physical damage to the bacterial cell membrane. rsc.orgresearchgate.net The effectiveness of this compound nanoparticles has been quantified through the determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values for various bacterial strains. nih.govlbl.gov
This compound has also shown significant antiviral activity against a range of viruses. For instance, nanosized copper(I) iodide particles have been found to inactivate the 2009 pandemic H1N1 influenza virus by generating hydroxyl radicals that degrade viral proteins like hemagglutinin and neuraminidase. nih.gov Studies have also demonstrated the efficacy of CuI nanoparticles in inactivating SARS-CoV-2 by destructing viral proteins and the genome. frontiersin.org Furthermore, this compound nanoparticles have been shown to be highly effective against non-enveloped viruses such as the feline calicivirus, a surrogate for human norovirus, through the generation of ROS and subsequent oxidation of the viral capsid protein. nih.gov
The antifungal properties of this compound are also an area of active research. It has been shown to be effective against yeast species such as Candida albicans and the emerging multidrug-resistant Candida auris. mdpi.com A copper-iodine complex solution demonstrated a significant and persistent antifungal effect against both of these pathogens. mdpi.com The fungicidal mechanism is believed to involve the combined effects of iodine and cuprous iodide. nih.gov
The following interactive data tables provide a summary of the antimicrobial efficacy of this compound against various microorganisms.
Antibacterial Activity of this compound Nanoparticles
| Bacterial Strain | Gram Stain | MIC (mg/mL) | MBC (mg/mL) | Reference |
|---|---|---|---|---|
| DH5α | Negative | 0.066 | 0.083 | nih.govlbl.gov |
| Bacillus subtilis | Positive | 0.15 | 0.18 | nih.govlbl.gov |
| E. coli (ATCC 10536) | Negative | - | - | lbl.gov |
| S. dysenteriae (ATCC 12039) | Negative | - | - | lbl.gov |
Antiviral Activity of this compound
| Virus | Form of this compound | Efficacy | Reference |
|---|---|---|---|
| 2009 Pandemic H1N1 Influenza Virus | Nanosized particles | EC50 of approx. 17 μg/ml after 60 min | nih.govresearchgate.net |
| SARS-CoV-2 | Nanoparticle dispersion | Time-dependent inactivation; destruction of viral proteins and genome | frontiersin.org |
| Feline Calicivirus (surrogate for human norovirus) | Nanoparticles | Infectivity reduced by 7 orders of magnitude at 1000μg/ml | nih.gov |
Theoretical and Computational Studies of Copper Iodide
Density Functional Theory (DFT) Investigations of Copper Iodide
Density Functional Theory (DFT) has proven to be a powerful tool for understanding the intrinsic properties of this compound at the atomic level.
DFT calculations have been instrumental in determining the electronic band structure of this compound. Studies have consistently shown that the γ-phase of CuI is a direct bandgap semiconductor. researchgate.netresearchgate.net The valence band maximum is primarily composed of a hybridization of Cu 3d and I 5p orbitals, while the conduction band minimum is formed by Cu 4s and I 5s orbitals. uclouvain.be
Different DFT functionals have been employed to accurately predict the bandgap. While standard approximations like the Generalized Gradient Approximation (GGA) tend to underestimate the bandgap, hybrid functionals such as Heyd-Scuseria-Ernzerhof (HSE06) and PBE0 provide results that are in good agreement with experimental values. uclouvain.beresearchgate.netarxiv.orgacs.org For instance, the PBE0 functional with spin-orbit coupling calculates a direct bandgap of 2.99 eV, which aligns well with experimental observations. uclouvain.beacs.orgchemrxiv.org The use of GGA+U, which adds an on-site potential to the Cu 3d states, also helps in widening the band gap to better match experimental data. researchgate.netarxiv.org
The table below summarizes the bandgap values of γ-CuI calculated using different theoretical methods.
| Computational Method | Calculated Bandgap (eV) | Reference |
| GGA | 2.1 | researchgate.net |
| GGA+U | 1.89 | researchgate.net |
| HSE06 | 2.59 | researchgate.net |
| PBE0 + SOC | 2.99 | uclouvain.beacs.orgchemrxiv.org |
| Experimental | ~3.1 | arxiv.org |
This table provides a comparative view of the bandgap values for γ-CuI obtained through various computational methods and experimental measurements.
The electronic and optical properties of this compound are significantly influenced by the presence of intrinsic point defects. DFT calculations have been employed to investigate the formation energies of various defects, including copper vacancies (VCu), iodine vacancies (VI), interstitial copper (Cui), interstitial iodine (Ii), and antisite defects (CuI and ICu). aip.org
These studies reveal that the copper vacancy (VCu) is the most stable and predominant defect in CuI, exhibiting low formation energy, particularly under iodine-rich conditions. researchgate.netchemrxiv.orgaip.org This finding is crucial as VCu is the primary source of p-type conductivity in this compound. The formation energies of other defects like VI and Cui are found to be relatively low under copper-rich conditions. aip.org Hybrid functional calculations have been used to create transition level diagrams, which show the thermodynamic equilibrium between different charge states of these defects. chemrxiv.org
The following table presents a summary of key intrinsic defects in CuI and their characteristics.
| Defect Type | Common Conditions for Stability | Impact on Properties | Reference |
| Copper Vacancy (VCu) | Iodine-rich | Primary source of p-type conductivity | researchgate.netchemrxiv.orgaip.org |
| Iodine Vacancy (VI) | Copper-rich | Can influence optical properties | aip.org |
| Interstitial Copper (Cui) | Copper-rich | Can affect conductivity | aip.org |
This table outlines the primary intrinsic defects in this compound, the conditions under which they are most stable, and their general impact on the material's properties.
The mechanical stability of this compound has been confirmed through DFT calculations of its elastic constants and phonon dispersion. researchgate.net These calculations are essential to ensure that the material can withstand the mechanical stresses it may encounter in device applications. Studies have shown that both the bulk and monolayer forms of β-CuI are dynamically stable at room temperature. arxiv.orgiyte.edu.tr The mechanical properties, such as ductility, have also been investigated, indicating that CuI is generally a brittle material. researchgate.net
First-principles calculations have been used to investigate the diffusion of atoms within the this compound lattice. researchgate.net These studies have shown that copper diffusion is more predominant than iodine diffusion. researchgate.net This is attributed to the less stable structure of CuI in the presence of a copper vacancy, which facilitates the movement of copper ions. researchgate.net Molecular Dynamics (MD) simulations, a computational method often used in conjunction with DFT, have been employed to calculate diffusion coefficients at different temperatures, providing insights into the material's behavior in various operating conditions. arxiv.org
Advanced Computational Methods Applied to this compound
To overcome the limitations of standard DFT approaches, more advanced computational methods have been utilized to achieve a more accurate description of this compound's properties.
The Tran–Blaha modified Becke–Johnson (TB-mBJ) potential is an exchange-correlation functional that has been shown to provide more accurate bandgap calculations for a wide range of materials compared to standard GGA and LDA functionals. iosrjournals.orgresearchgate.netresearcher.life For this compound, the TB-mBJ method has been successfully applied to improve the accuracy of electronic property calculations. iosrjournals.orgresearchgate.net
Studies using the TB-mBJ potential have been instrumental in investigating the thermoelectric properties of γ-CuI. iosrjournals.org These calculations have confirmed the p-type semiconductor behavior of γ-CuI and have predicted a large Seebeck coefficient, which is crucial for thermoelectric applications. iosrjournals.org The TB-mBJ approach has also been used to analyze the optical properties of CuI, providing results that are in good agreement with experimental data. researchgate.net
QM/MM Methods for Luminescence Mechanism Elucidation
The elucidation of complex photophysical processes in this compound-based materials, particularly luminescent coordination complexes, has been significantly advanced by hybrid quantum mechanics/molecular mechanics (QM/MM) methods. nih.govrsc.org These computational techniques are especially powerful for studying systems in the solid state, such as crystals, where the environmental effects of the surrounding lattice can significantly influence the properties of a single molecule. In the QM/MM approach, the electronically active core of the system—typically the this compound cluster and its immediate ligands—is treated with a high-level, computationally intensive quantum mechanics method. nih.gov The surrounding environment, which has a less direct but still important influence through electrostatic and steric interactions, is modeled using a more computationally efficient molecular mechanics force field. nih.gov
This methodology has been instrumental in investigating the luminescence mechanism of dinuclear this compound complexes that exhibit thermally activated delayed fluorescence (TADF). nih.govdntb.gov.ua TADF is a process that allows for the harvesting of both singlet and triplet excitons for light emission, and it relies on a small energy gap between the lowest singlet (S1) and triplet (T1) excited states (ΔE_ST). rsc.org QM/MM studies have successfully rationalized the small ΔE_ST values observed in these complexes, which is a prerequisite for efficient reverse intersystem crossing (rISC) from the T1 state back to the S1 state. nih.govrsc.org
Research findings from QM/MM simulations on dinuclear this compound TADF complexes have provided several key insights:
Intersystem Crossing Rates : Calculations have shown that for these complexes, both the forward (S1 → T1) and reverse (T1 → S1) intersystem crossing processes are significantly faster than the corresponding radiative decay pathways (fluorescence from S1 and phosphorescence from T1). nih.gov Specifically, the rate of rISC (k_rISC) is much greater than the rate of phosphorescence (k_Pr), which allows the triplet excitons to be repopulated into the emissive singlet state, thereby enabling TADF. nih.gov
Role of Ligands : The diphosphine ligands attached to the copper centers play a crucial role in modulating the electronic structure and, consequently, the radiative and nonradiative decay rates. nih.govrsc.org The geometry of these ligands, including the bite angle of chelating diphosphines, can distort the tetrahedral coordination around the copper atoms, which in turn influences the excited-state dynamics. nih.gov
Excited-State Geometries : The QM/MM models accurately predict the geometries of the complexes in their ground (S0) and excited states. The reliability of the chosen functionals and methods is often validated by the close agreement between the calculated and experimental crystal structures in the ground state. nih.gov The geometric changes upon excitation are directly linked to the luminescent properties.
| Complex/Property | Calculated Value/Finding | Reference |
| Dinuclear Cu(I) Complexes | ||
| ΔE_ST | Small energy gap between S1 and T1 states, allowing for energetically feasible repopulation of the S1 state from T1. | nih.govrsc.org |
| Rate Constants | ||
| Intersystem Crossing | k_ISC (S1→T1) is on the order of 10⁸ s⁻¹. | nih.gov |
| Fluorescence | k_Fr (S1→S0) is on the order of 10⁶ s⁻¹. | nih.gov |
| Reverse ISC | k_rISC (T1→S1) is on the order of 10⁵ s⁻¹. | nih.gov |
| Phosphorescence | k_Pr (T1→S0) is on the order of 10³ s⁻¹. | nih.gov |
| Kinetic Relationship | k_ISC > k_Fr and k_rISC > k_Pr. The faster rISC process compared to phosphorescence is the key enabler for TADF. | nih.gov |
| Absorption Character | The main absorption band is characterized as a mixed metal-to-ligand and halide-to-ligand charge transfer ((M+X)LCT). | nih.gov |
Ab Initio Molecular Dynamics (AIMD) Simulations
Ab initio molecular dynamics (AIMD) is a powerful simulation technique that computes the forces acting on atoms from first-principles electronic structure calculations at each step of a molecular dynamics trajectory. This avoids the need for empirical potential functions and allows for the accurate simulation of complex dynamic processes, including bond breaking/formation, diffusion, and phase transitions. AIMD has been applied to various forms of this compound to understand their structural stability and dynamic behavior at different temperatures. aps.orgnih.govarxiv.org
One significant application of AIMD has been in studying the superionic α-CuI phase, which is stable at high temperatures. nih.gov These simulations revealed the extreme disorder of the copper cations within a relatively soft, immobile face-centered cubic iodide sublattice. nih.gov The analysis of ionic trajectories showed that copper ions jump rapidly between neighboring tetrahedral cavities along curved paths, with the calculated diffusion coefficient at 750 K (D(Cu) = 2.8 × 10⁻⁵ cm² s⁻¹) showing excellent agreement with experimental data. nih.gov The simulations also highlighted the importance of short-range Cu-Cu correlations, indicating a locally distorted cation sublattice. nih.gov
AIMD has also been used to investigate the atomic and electronic structure of amorphous this compound (a-CuI). aps.orgarxiv.org These studies generated the amorphous structure by computationally melting and quenching crystalline CuI. The resulting model showed that a-CuI consists of a random tetrahedrally bonded network, similar to its crystalline counterpart. arxiv.org Importantly, the calculations predicted a low hole effective mass for a-CuI, suggesting it could be an effective p-type transparent amorphous semiconductor. aps.orgarxiv.org
Furthermore, AIMD simulations have been crucial in assessing the stability of novel two-dimensional (2D) forms of this compound. Studies on monolayer β-CuI, which is typically a high-temperature phase, have used AIMD to demonstrate its thermodynamic stability near room temperature. arxiv.orgacs.orgarxiv.org These simulations, which track the atomic positions and system energy over time at a given temperature, confirmed that the 2D monolayer maintains its structural integrity, paving the way for its exploration in 2D electronics. arxiv.orgarxiv.org At higher simulated temperatures (e.g., 500 K), AIMD can also model phase transitions, such as the transition of monolayer β-CuI to a superionic state. arxiv.org
| System Studied | Simulation Conditions | Key Findings | Reference |
| α-CuI (superionic) | 750 K | Revealed extreme Cu⁺ cation disorder and diffusion mechanism. The calculated diffusion coefficient (2.8 × 10⁻⁵ cm² s⁻¹) agrees with experiments. | nih.gov |
| Amorphous CuI | Melt-quench procedure (2000 K to 300 K) | The structure is a random tetrahedral network with a mean Cu-I bond length of 2.7 Å. Predicted to have a low hole effective mass. | aps.orgarxiv.org |
| Monolayer β-CuI | 300 K | Confirmed thermodynamic and dynamic stability of the 2D monolayer at room temperature. | arxiv.orgarxiv.org |
| Monolayer β-CuI | 500 K - 900 K | Predicted a transition to a superionic state at 500 K and a liquid phase at higher temperatures (700 K - 900 K). | arxiv.org |
Prediction of Optoelectronic Properties
Computational methods, primarily based on Density Functional Theory (DFT), are indispensable for predicting and understanding the fundamental optoelectronic properties of this compound. researchgate.netresearchgate.net These theoretical calculations provide crucial insights into the electronic band structure, the nature and energy of intrinsic defects, and optical characteristics, which collectively determine the material's performance in devices like solar cells and transparent electronics. oaepublish.comaip.org
DFT calculations have consistently shown that γ-CuI, the stable phase at ambient conditions, is a direct bandgap semiconductor. oaepublish.com The calculated bandgap values vary depending on the functional used, with hybrid functionals like PBE0 providing results (e.g., 2.99 - 3.2 eV) that are in good agreement with experimental values (~3.1 eV). aip.orguclouvain.be The valence band maximum (VBM) is characterized by a strong hybridization of Cu 3d and I 5p orbitals, which leads to a dispersed band and consequently a low effective mass for holes. oaepublish.com This low hole effective mass is a key factor behind the high hole mobility observed in CuI. oaepublish.com
The intrinsic p-type conductivity of CuI is another critical property that has been elucidated by theoretical modeling. Calculations of defect formation energies for various native point defects have been performed. oaepublish.comaip.org These studies consistently find that the copper vacancy (V_Cu) has the lowest formation energy under iodine-rich conditions, identifying it as the primary source of hole carriers. oaepublish.comaip.org The V_Cu defect creates a shallow acceptor level just above the VBM, which explains the material's excellent p-type characteristics. oaepublish.com Other defects, such as iodine vacancies (V_I) or iodine antisites (I_Cu), have higher formation energies or create deeper levels within the bandgap. aip.org
Optical properties such as the dielectric constant, refractive index, and absorption coefficient have also been calculated as a function of photon energy. researchgate.net These calculations confirm the material's high transparency in the visible region and strong absorption in the UV region, making it suitable for UV photodetector applications. researchgate.net
| Property | Calculated Value / Result | Method/Functional | Reference |
| Bandgap (Direct at Γ) | 3.1 eV | DFT (Wang et al.) | oaepublish.com |
| 3.2 eV | PBE0 | aip.org | |
| 2.99 eV | PBE0 + SOC | uclouvain.be | |
| Hole Effective Mass | Heavy hole (hh): 2.144 m₀Light hole (lh): 0.303 m₀ | DFT (Wang et al.) | oaepublish.com |
| Defect Properties | Copper Vacancy (V_Cu) has the lowest formation energy and acts as a shallow acceptor. | Hybrid DFT | oaepublish.comaip.org |
| Iodine Vacancy (V_I) and Iodine Antisite (I_Cu) are also considered native defects. | DFT | aip.org | |
| Phonon-limited Mobility | Predicted hole mobility of 162 cm² V⁻¹ s⁻¹ at room temperature. | AMSET | uclouvain.be |
| Dielectric Constant | Static values range from 5.27 to 8.85 depending on the calculation method. | DFT | uclouvain.be |
Structure-Property Relationships through Computational Modeling
Computational modeling is a cornerstone for establishing clear structure-property relationships in this compound materials, from simple inorganic crystals to complex coordination polymers and clusters. mdpi.comacs.org These studies reveal how the precise geometric arrangement of atoms and molecules dictates the resulting electronic and photophysical behavior.
A prominent area of investigation is the luminescence of this compound clusters, which often feature CuₓIₓ cores (e.g., Cu₄I₄ "cubane" or Cu₂I₂ "rhomboid" units) stabilized by organic ligands. mdpi.comacs.org Theoretical studies have established a direct link between the geometry of this core and the emission properties. For instance, the luminescence is highly sensitive to the distances between copper atoms (cuprophilic interactions). mdpi.com Shorter Cu···Cu distances, often found in globular or cubane-type clusters, are associated with lower-energy "cluster-centered" (³CC) triplet emissions, which appear red-shifted. mdpi.com In contrast, structures with weaker cuprophilic interactions or quasi-planar rhomboid motifs often exhibit higher-energy emissions attributed to metal/halide-to-ligand charge transfer (³MXLCT). mdpi.com This relationship explains phenomena like luminescence thermochromism, where temperature changes induce structural relaxations in the CuₓIₓ core, altering Cu-Cu distances and thus changing the emission color. acs.org
In two-dimensional (2D) this compound-based hybrid semiconductors, DFT calculations have shown how the organic linker molecules can be used to tune the optoelectronic properties. acs.org While the valence band is typically composed of Cu 3d and I 5p orbitals from the inorganic this compound chain, the conduction band is primarily determined by the lowest unoccupied molecular orbital (LUMO) of the organic ligands. mdpi.com By systematically changing the organic ligand, the LUMO energy can be adjusted, which in turn tunes the bandgap and the photoluminescence (PL) emission energy of the hybrid material. acs.org
Furthermore, computational modeling has been used to understand how external stimuli like pressure affect the structure and properties. For 2D coordination polymers, DFT calculations complement high-pressure diffraction experiments by showing how hydrostatic pressure shortens Cu-I and Cu···Cu distances. researchgate.net This structural compression leads to significant changes in the bandgap and a remarkable increase in electrical conductivity, demonstrating a clear pressure-structure-property correlation. researchgate.net
| Structural Feature | Influenced Property | Computational Finding | Reference |
| CuₓIₓ Cluster Geometry (Cubane vs. Rhomboid) | Emission Energy / Type | Globular/cubane (B1203433) motifs with short Cu···Cu distances favor lower-energy cluster-centered (³CC) emission. Quasi-planar rhomboid motifs favor higher-energy ³MXLCT emission. | mdpi.com |
| Cu···Cu distance in clusters | Luminescence Thermochromism | Temperature-induced changes in Cu–Cu interactions within the cluster core lead to shifts in emission wavelength. | acs.org |
| Organic Ligand in 2D Hybrids | Bandgap / Photoluminescence | The bandgap and PL energy can be tuned by selecting organic ligands with different LUMO energies, which form the conduction band minimum. | acs.orgmdpi.com |
| Hydrostatic Pressure on 2D Polymers | Electrical Conductivity / Bandgap | Pressure-induced shortening of Cu–I and Cu···Cu bond distances leads to a reduced bandgap and an increase in conductivity by up to 3 orders of magnitude. | researchgate.net |
Advanced Characterization Techniques for Copper Iodide Materials
Structural and Morphological Characterization
Structural and morphological characterization techniques are fundamental in determining the crystalline nature, surface features, and nanoscale architecture of copper iodide materials.
X-Ray Diffraction (XRD) is a primary and indispensable technique for analyzing the crystal structure of this compound. It provides definitive information on the phase composition, lattice parameters, and crystallite size of the material. At ambient temperature and pressure, this compound predominantly exists in the γ-phase, which possesses a zinc-blende cubic crystal structure. rsc.orgchalcogen.ro
XRD patterns of γ-CuI consistently show distinct diffraction peaks corresponding to specific crystallographic planes. The most prominent peaks are typically observed at 2θ values of approximately 25.5°, 42.5°, and 50.0°, which correspond to the (111), (220), and (311) Miller indices, respectively. chalcogen.rosphinxsai.comresearchgate.net The presence of these sharp, well-defined peaks confirms the high crystallinity of the synthesized CuI. chalcogen.ro The strong intensity of the (111) peak often indicates a preferential orientation of the crystallites along this direction, particularly in thin films. mdpi.comresearchgate.net
The analysis of XRD peak broadening allows for the estimation of the average crystallite size (D) using the Debye-Scherrer equation:
D = Kλ / (β cosθ)
where K is the Scherrer constant (typically ~0.9), λ is the wavelength of the X-ray source, β is the full width at half maximum (FWHM) of the diffraction peak, and θ is the Bragg angle. Research has utilized this method to calculate crystallite sizes for CuI nanostructures, with values found to be in the range of 31 nm to 43 nm. chalcogen.ro The absence of peaks from other phases or impurities in the XRD pattern is a strong indicator of the phase purity of the CuI sample. researchgate.net
| 2θ (degrees) | Miller Indices (hkl) | Crystal Plane | Significance |
|---|---|---|---|
| ~25.5 | (111) | Cubic | Often the most intense peak, indicating preferential orientation. sphinxsai.comresearchgate.net |
| ~42.5 | (220) | Cubic | Confirms the zinc-blende structure. chalcogen.roresearchgate.net |
| ~50.0 | (311) | Cubic | Further confirmation of the cubic phase. chalcogen.rosphinxsai.com |
SEM analysis has shown that the morphology of CuI is highly dependent on the synthesis method. For instance, CuI thin films deposited by chemical bath deposition can show a compact growth of grains, while those prepared by the successive ionic layer adsorption and reaction (SILAR) method may exhibit a rougher surface with cube-like structures. researchgate.net Other studies have reported morphological transformations in CuI nanostructures from triangular-like shapes to nanosheets, controlled by the concentration of reagents during synthesis. chalcogen.ro The images can reveal whether a thin film is uniform and dense or porous and composed of distinct particles. mdpi.comresearchgate.net For nanocomposites, SEM can show how CuI nanoparticles are distributed within a polymer matrix, for example, appearing as white, spherical structures.
FE-SEM provides enhanced spatial resolution, enabling more detailed observation of nanoscale features. It has been used to study the variation of grain size and shape in CuI thin films synthesized at different temperatures.
| Synthesis/Deposition Method | Observed Morphology | Reference |
|---|---|---|
| Chemical Bath Deposition (CBD) | Compact grain growth | researchgate.net |
| Successive Ionic Layer Adsorption and Reaction (SILAR) | Rough surface with cube-like structures | researchgate.net |
| Green Synthesis (Sugar Beet Juice) | Triangular shapes transforming to nanosheets | chalcogen.ro |
| Vapor Iodination of Copper Films | Uniform and dense microstructure | mdpi.comresearchgate.net |
Transmission Electron Microscopy (TEM) offers unparalleled resolution for analyzing the internal structure of materials at the nanoscale. For this compound, TEM is instrumental in determining the precise size, shape, and crystallinity of nanoparticles.
TEM studies on CuI nanoparticles have confirmed the formation of uniform, dot-like structures with no specific configuration. researchgate.netresearchgate.net By analyzing TEM images, researchers can determine the average particle size with high accuracy; for example, nanoparticles synthesized by a co-precipitation method were found to have an average size of 8 nm. researchgate.netresearchgate.net High-Resolution TEM (HRTEM) goes a step further, enabling the visualization of the crystal lattice planes of the nanoparticles. This capability is crucial for confirming the single-crystalline nature of the nanostructures and for identifying any crystalline defects. nih.govmdpi.com The electron diffraction patterns obtained in TEM can also be used to confirm the crystal structure identified by XRD.
| Synthesis Method | Observed Nanostructure | Average Particle Size | Reference |
|---|---|---|---|
| Co-precipitation | Uniform, dot-like structure | ~8 nm | researchgate.netresearchgate.net |
| Green Synthesis (Hibiscus Flower Extract) | Spherical shape | ~77.5 nm | researchgate.net |
Atomic Force Microscopy (AFM) is a high-resolution surface imaging technique that provides three-dimensional topographical information and quantitative data on surface roughness. mdpi.comicspicorp.com For CuI thin films, AFM is essential for evaluating surface smoothness, which is a critical parameter for applications in electronic and optoelectronic devices.
AFM analysis can generate 3D maps of the CuI film surface, revealing features such as grains, valleys, and peaks. researchgate.net From these images, key statistical parameters like the root-mean-square (RMS) roughness and average grain size can be calculated. spectraresearch.com Studies on CuI thin films have shown that these parameters are strongly influenced by processing conditions, such as annealing temperature. For instance, as the annealing temperature of CuI films was increased from room temperature to 523 K, the average nanoparticle size grew from 36.7 nm to 90.69 nm, while the average surface roughness decreased from 6.5 nm to 2.57 nm, indicating an improvement in film quality and smoothness at higher temperatures. minarjournal.com
| Annealing Temperature (K) | Average Nanoparticle Size (nm) | Average Roughness (nm) |
|---|---|---|
| Room Temperature | 36.7 | 6.5 |
| 423 | 57.88 | 5.36 |
| 523 | 90.69 | 2.57 |
Data sourced from Majeed et al., 2021. minarjournal.com
Spectroscopic Characterization
Spectroscopic techniques are employed to probe the electronic and optical properties of this compound, which are vital for its use in optoelectronic applications.
UV-Visible (UV-Vis) spectroscopy is a key technique for characterizing the optical properties of this compound, specifically its transparency and light absorption characteristics. As a wide bandgap semiconductor, γ-CuI is known for its high optical transparency in the visible region of the electromagnetic spectrum, a property that is crucial for its application as a transparent conductor. mdpi.com
Transmittance spectra of CuI thin films typically show high transparency (often over 80%) in the visible range (400–750 nm). mdpi.com The spectra also reveal a sharp absorption edge in the ultraviolet region, which corresponds to the material's optical band gap. researchgate.net The position of this absorption edge is used to calculate the band gap energy (Eg).
The absorption coefficient (α) can be determined from the absorbance data. The relationship between the absorption coefficient and the incident photon energy (hν) for a direct bandgap semiconductor like CuI is described by the Tauc relation:
(αhν)² = A(hν - Eg)
By plotting (αhν)² versus hν (a "Tauc plot") and extrapolating the linear portion of the curve to the energy axis, the optical band gap (Eg) can be determined. chalcogen.roacs.org For CuI, the direct band gap is consistently reported to be around 3.1 eV. mdpi.comuni-leipzig.de Variations in the calculated band gap can occur due to factors like crystallite size (quantum confinement effects) and film preparation conditions. chalcogen.rominarjournal.com For example, one study found that the band gap of CuI thin films decreased from 3.2 eV to 2.8 eV as the annealing temperature was increased. minarjournal.com
| Optical Property | Typical Value/Range | Significance |
|---|---|---|
| Transmittance (Visible Range) | >60-80% | High transparency is essential for transparent electrode applications. mdpi.commdpi.com |
| Optical Band Gap (Eg) | ~3.1 eV (direct) | Determines the wavelength of light absorbed and emitted. mdpi.comuni-leipzig.de |
| Absorption Edge | ~400 nm | Corresponds to the onset of fundamental absorption across the band gap. researchgate.net |
Photoluminescence (PL) Spectroscopy for Emission Properties
Photoluminescence (PL) spectroscopy is a powerful non-destructive technique used to investigate the electronic structure and optical properties of semiconductor materials like this compound (CuI). By exciting the material with photons of sufficient energy, electrons are promoted to higher energy states. The subsequent radiative recombination of these electrons with holes results in the emission of light, the spectrum of which provides valuable information about the material's band gap, excitonic transitions, and defect states.
In the case of γ-CuI thin films, PL spectra typically exhibit a strong blue emission band and, depending on the preparation conditions, a weaker, broad red emission band. nih.gov Detailed analysis of the blue emission often reveals two distinct peaks. The higher energy peak, typically observed around 410 nm (corresponding to approximately 3.02 eV), is generally attributed to the radiative recombination of free excitons. nih.govresearchgate.net A second peak, at a slightly longer wavelength of about 419-424 nm (around 2.96 eV), is often associated with transitions involving defect states, specifically the acceptor level created by copper vacancies (VCu). nih.govresearchgate.net The intensity of this defect-related peak can be influenced by post-growth treatments; for instance, annealing in an iodine atmosphere can enhance it. nih.gov
Furthermore, a broad emission band in the red region of the spectrum, centered around 715 nm, has been observed. nih.gov This emission is thought to originate from electronic transitions involving a deep donor level associated with iodine vacancies (VI) and the valence band maximum. nih.gov The relative intensities of these different PL peaks can be influenced by factors such as the thickness of the CuI film. nih.gov For example, as the thickness of the copper film used for iodination increases, the intensity ratio of the copper vacancy-related peak to the free exciton (B1674681) peak tends to decrease. nih.gov
The table below summarizes the typical photoluminescence emission peaks observed in γ-CuI thin films and their proposed origins.
| Emission Peak Wavelength (nm) | Approximate Photon Energy (eV) | Proposed Origin |
|---|---|---|
| ~410 | ~3.02 | Free Exciton Recombination nih.govresearchgate.net |
| ~419 - 424 | ~2.96 | Transition from Conduction Band to Copper Vacancy (VCu) Acceptor Level nih.govresearchgate.net |
| ~715 | ~1.73 | Transition from Iodine Vacancy (VI) Deep Donor Level to Valence Band Maximum nih.gov |
Raman Spectroscopy for Vibrational Information
Raman spectroscopy is an analytical technique that provides insight into the vibrational modes of a material, offering a fingerprint of its crystal structure and phonon properties. s-a-s.org When monochromatic light interacts with a material, most of it is scattered elastically (Rayleigh scattering), but a small fraction is scattered inelastically (Raman scattering), with a shift in frequency corresponding to the vibrational modes of the material.
For this compound, which crystallizes in the zincblende structure (γ-phase), Raman spectroscopy reveals characteristic vibrational modes. The first-order Raman spectrum of γ-CuI is dominated by two main peaks corresponding to the transversal optical (TO) and longitudinal optical (LO) phonon modes. researchgate.net At low temperatures (around 11 K), these peaks are observed at approximately 133.3 cm⁻¹ for the TO mode and 149.4 cm⁻¹ for the LO mode. researchgate.net
In addition to the fundamental TO and LO modes, second-order Raman scattering features can be observed, which arise from combinations, overtones, and differences of phonon modes. researchgate.net These second-order features provide more detailed information about the phonon dispersion and density of states. For instance, a broad structure that becomes more prominent with increasing temperature at around 95 cm⁻¹ has been attributed to a two-phonon difference density of states. researchgate.net The temperature dependence of the Raman peaks, including shifts in their positions and broadening of their linewidths, can be analyzed to understand phonon-phonon interactions and lattice expansion effects. researchgate.net
The following table presents the key Raman features observed in γ-CuI single crystals at low temperature.
| Raman Shift (cm⁻¹) at ~11 K | Assignment |
|---|---|
| 133.3 | Transversal Optical (TO) mode researchgate.net |
| 149.4 | Longitudinal Optical (LO) mode researchgate.net |
| ~95 | Two-phonon difference mode researchgate.net |
X-ray Photoelectron Spectroscopy (XPS) for Elemental Composition and Oxidation States
X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic technique used to determine the elemental composition, empirical formula, and chemical and electronic state of the elements within a material. researchgate.net The technique works by irradiating a material with a beam of X-rays while simultaneously measuring the kinetic energy and number of electrons that escape from the top 1 to 10 nm of the material being analyzed. researchgate.net
For this compound, XPS is a crucial tool for confirming its stoichiometry and the oxidation state of copper. A survey scan over a broad binding energy range is first performed to identify all the elements present on the surface. For a pure CuI sample, this scan would primarily show peaks corresponding to copper and iodine, along with adventitious carbon which is commonly used for charge referencing the spectra. researchgate.net
High-resolution spectra of the specific core levels of the constituent elements provide detailed chemical state information. The Cu 2p core level spectrum is particularly important for determining the oxidation state of copper. In this compound, copper is in the +1 oxidation state (Cu(I)). The Cu 2p spectrum for Cu(I) is characterized by two spin-orbit split peaks, Cu 2p₃/₂ and Cu 2p₁/₂, typically found at binding energies of approximately 932.3 eV and 952.0 eV, respectively. researchgate.net A key feature confirming the Cu(I) state is the absence of the strong "shake-up" satellite peaks that are characteristic of the Cu(II) state. researchgate.netxpsfitting.com
The iodine core level spectrum, specifically the I 3d region, also provides confirmation of the compound's identity. The I 3d spectrum consists of two peaks, I 3d₅/₂ and I 3d₃/₂, which for CuI are located at approximately 619.0 eV and 630.8 eV, respectively. researchgate.net
The table below summarizes the characteristic XPS binding energies for this compound.
| Core Level | Binding Energy (eV) | Significance |
|---|---|---|
| Cu 2p₃/₂ | ~932.3 | Confirms the presence of copper in the +1 oxidation state. The absence of shake-up satellites is a key indicator. researchgate.netxpsfitting.com |
| Cu 2p₁/₂ | ~952.0 | |
| I 3d₅/₂ | ~619.0 | Confirms the presence of iodide. researchgate.net |
| I 3d₃/₂ | ~630.8 |
Electron Spectroscopy for Chemical Analysis (ESCA)
Electron Spectroscopy for Chemical Analysis (ESCA) is a widely used surface analysis technique that provides information about the elemental composition and chemical bonding states of a material's surface. analyticalanswersinc.cominnovatechlabs.com ESCA is, in fact, a broader term that encompasses X-ray Photoelectron Spectroscopy (XPS), and the two are often used interchangeably. analyticalanswersinc.commat-cs.com The fundamental principle of ESCA involves irradiating a sample with a source of X-rays, which causes the emission of core-level electrons. analyticalanswersinc.com An electron energy analyzer then measures the kinetic energy of these emitted photoelectrons. From the kinetic energy, the binding energy of the electrons can be calculated, which is characteristic of the element and its chemical environment. analyticalanswersinc.com
The information obtained from an ESCA analysis of this compound is therefore identical to that described in the XPS section (7.2.4). A typical ESCA analysis would involve:
A survey scan: This is a wide energy range scan (typically 0-1100 eV) that detects all elements present on the surface of the this compound sample, with the exception of hydrogen and helium. analyticalanswersinc.comanalyticalanswersinc.com
High-resolution scans: These are narrow energy range scans focused on the specific core levels of the elements of interest, in this case, copper (Cu 2p) and iodine (I 3d). These scans provide detailed information about the chemical states and allow for the confirmation of the Cu(I) oxidation state in this compound. analyticalanswersinc.com
Therefore, the data tables and detailed research findings presented for XPS of this compound are directly applicable to an ESCA analysis.
Electrical Characterization
Current-Voltage (I-V) Measurements for Electrical Conductivity
Current-voltage (I-V) measurements are a fundamental electrical characterization technique used to determine the conductivity of a material. By applying a voltage across a sample and measuring the resulting current, the resistance and subsequently the electrical conductivity can be calculated. For thin films of this compound, I-V measurements typically reveal its semiconducting nature.
The I-V characteristics of CuI thin films generally exhibit ohmic behavior (a linear relationship between current and voltage) at low applied voltages. researchgate.net However, at higher voltages, the behavior can become non-ohmic, which can be attributed to various conduction mechanisms in the semiconductor. The electrical conductivity of CuI is highly dependent on the preparation method and any subsequent treatments or additives. For instance, the addition of certain compounds, such as tetramethylethylenediamine (TMED), to the CuI solution during film preparation has been shown to increase the electrical conductivity of the resulting thin film. researchgate.net This enhancement is often attributed to a reduction in particle size, which improves the connectivity within the film. researchgate.net
The following table shows representative data on how an additive can affect the electrical conductivity of a CuI thin film, as inferred from I-V measurements.
| CuI Thin Film Sample | Qualitative Observation from I-V Curve | Relative Electrical Conductivity |
|---|---|---|
| Standard CuI | Lower slope on the I-V curve, indicating higher resistance. researchgate.net | Base |
| CuI with TMED additive | Higher slope on the I-V curve, indicating lower resistance. researchgate.net | Increased researchgate.net |
Hall Effect Measurements for Carrier Type and Mobility
Hall effect measurements are a crucial technique for characterizing the electrical transport properties of semiconducting materials. tek.comqdusa.com By measuring the voltage (Hall voltage) generated across a current-carrying sample in the presence of a perpendicular magnetic field, key parameters such as the carrier type (electron or hole), carrier concentration, and carrier mobility can be determined. qdusa.com
For this compound, Hall effect measurements consistently confirm its intrinsic p-type conductivity, meaning that the majority charge carriers are holes. aip.org This p-type behavior is attributed to the presence of native defects, primarily copper vacancies (VCu), which act as shallow acceptors. researchgate.net
The carrier concentration and mobility of CuI thin films are highly sensitive to the deposition conditions, particularly the growth temperature. aip.org Generally, as the growth temperature is increased, the hole carrier concentration tends to decrease, while the hole mobility increases. aip.org This is because higher temperatures can lead to improved crystallinity and a reduction in defect density, which in turn reduces carrier scattering and enhances mobility. aip.org By carefully controlling the growth parameters, the hole concentration in CuI can be varied over a wide range, from approximately 10¹⁶ cm⁻³ to 10¹⁹ cm⁻³. aip.org Correspondingly, hole mobilities can be tailored, with values up to 20 cm²/V·s being reported for films with lower carrier densities. aip.org
The table below presents typical data from Hall effect measurements on p-type CuI thin films grown by pulsed laser deposition at different substrate temperatures.
| Growth Temperature (°C) | Hole Carrier Density (p) (cm⁻³) | Hole Mobility (μ) (cm²/V·s) |
|---|---|---|
| Room Temperature | ~1 x 10¹⁹ | ~8 |
| ~240 | ~5 x 10¹⁶ | ~20 |
Data adapted from reference aip.org.
Thermoelectric Characterization
The thermoelectric performance of a material is primarily evaluated by its figure of merit (ZT), which is dependent on the Seebeck coefficient (S), electrical conductivity (σ), and thermal conductivity (κ). This compound (CuI) has emerged as a promising p-type thermoelectric material due to its favorable combination of these properties.
Seebeck Coefficient Measurements
The Seebeck coefficient is a measure of the magnitude of an induced thermoelectric voltage in response to a temperature difference across a material. For this compound, a high Seebeck coefficient is desirable as it contributes to a larger thermoelectric power factor (PF = S²σ).
Recent research has demonstrated significant Seebeck coefficients for CuI thin films. For instance, p-type transparent this compound thin films have exhibited large Seebeck coefficients, which, combined with their electrical conductivity, result in a substantial thermoelectric figure of merit (ZT) of 0.21 at 300 K. researchgate.net Defect engineering through thermal annealing has been shown to tune the thermoelectric properties of bulk CuI. As-prepared bulk CuI possesses a high Seebeck coefficient of approximately 431 μV K⁻¹, and annealing at moderate temperatures (~400 K) can improve the thermoelectric power factor to around 142 μW m⁻¹ K⁻² at room temperature, reaching ~160 μW m⁻¹ K⁻² at 353 K. researchgate.net
Further studies on γ-CuI thin films have shown that post-deposition annealing can stabilize and optimize their thermoelectric performance. Measurements on a stabilized film revealed a Seebeck coefficient of 287 μV K⁻¹ at 44 °C, which increased to 711 μV K⁻¹ at 139 °C, confirming the p-type degenerated semiconductor behavior. arxiv.org This temperature dependence highlights the potential of CuI for applications in varying thermal environments. The power factor for these stabilized films was calculated to be 12 μW m⁻¹ K⁻² near room temperature, increasing to 66 μW m⁻¹ K⁻¹ at 139 °C. arxiv.org
The table below summarizes key Seebeck coefficient and power factor values reported for this compound in various forms.
| Material Form | Seebeck Coefficient (S) | Temperature | Power Factor (PF) |
| Bulk CuI (as-prepared) | ~ 431 μV K⁻¹ | Room Temperature | ~ 70 μW m⁻¹ K⁻² |
| Bulk CuI (annealed at ~400 K) | - | Room Temperature | ~ 142 μW m⁻¹ K⁻² |
| Bulk CuI (annealed at ~400 K) | - | 353 K | ~ 160 μW m⁻¹ K⁻² |
| γ-CuI Thin Film (stabilized) | 287 μV K⁻¹ | 44 °C | 12 μW m⁻¹ K⁻² |
| γ-CuI Thin Film (stabilized) | 711 μV K⁻¹ | 139 °C | 66 μW m⁻¹ K⁻¹ |
Thermal Conductivity Measurements
Low thermal conductivity is a crucial characteristic for efficient thermoelectric materials, as it helps maintain the temperature gradient necessary for power generation. This compound exhibits a low thermal conductivity, which is attributed to the presence of the heavy element iodine and strong phonon scattering. researchgate.net
For CuI thin films, a thermal conductivity of 0.48 W m⁻¹ K⁻¹ has been reported. nih.gov This low value contributes significantly to its promising thermoelectric figure of merit. Theoretical studies on a monolayer counterpart of γ-CuI have predicted an even lower thermal conductivity of 0.116 W m⁻¹ K⁻¹, which is substantially lower than that of bulk γ-CuI (0.997 W m⁻¹ K⁻¹). arxiv.org
The combination of a high power factor and low thermal conductivity leads to a favorable ZT value. For instance, a ZT of 0.29 has been reported for single CuI thin films with a thickness of approximately 300 nm. nih.govrsc.org Theoretical calculations have suggested that monolayer β-CuI could achieve ZT values exceeding 1.50 at room temperature, with optimal values of 2.98 for p-type and 4.10 for n-type along the zigzag direction. arxiv.org At 500 K, the optimal ZT values for monolayer β-CuI are predicted to be as high as 4.83 (p-type) and 6.35 (n-type). arxiv.org
The following table presents a selection of reported thermal conductivity and ZT values for this compound.
| Material Form | Thermal Conductivity (κ) | Temperature | Figure of Merit (ZT) |
| CuI Thin Film | 0.48 W m⁻¹ K⁻¹ | - | 0.29 |
| γ-CuI (bulk) | 0.997 W m⁻¹ K⁻¹ | - | - |
| Monolayer γ-CuI (predicted) | 0.116 W m⁻¹ K⁻¹ | - | - |
| Monolayer β-CuI (predicted, p-type) | - | Room Temperature | > 1.50 (up to 2.98) |
| Monolayer β-CuI (predicted, n-type) | - | Room Temperature | > 1.50 (up to 4.10) |
Surface Photovoltage (SPV) Techniques
Surface photovoltage (SPV) techniques are powerful non-contact methods for characterizing the electronic properties of semiconductor surfaces and interfaces. While traditional SPV spectroscopy studies on this compound are not widely reported, related advanced techniques such as Kelvin Probe Force Microscopy (KPFM) provide valuable insights into its surface potential and photo-induced charge separation phenomena.
KPFM is a variant of atomic force microscopy (AFM) that maps the local work function or surface potential of a material with nanoscale resolution. wikipedia.org This is achieved by measuring the electrostatic forces between a conducting AFM tip and the sample surface. wikipedia.org By applying a DC bias to nullify this force, the contact potential difference (CPD) between the tip and the sample can be determined, which is directly related to the surface potential.
A study utilizing KPFM investigated the surface potential distribution of pure this compound under both dark and illuminated conditions. researchgate.net The topography of the CuI surface was first mapped using AFM. Subsequently, KPFM was employed to measure the surface potential in the dark and under excitation with 405 nm and 520 nm light at varying power densities. researchgate.net The results provided a direct visualization of the changes in surface potential upon illumination, offering insights into the generation and separation of photocarriers at the nanoscale. researchgate.net Such measurements are critical for understanding the performance of CuI in optoelectronic devices, where surface and interface properties play a dominant role.
The principles of KPFM allow for a detailed analysis of surface electronic phenomena, including:
Work function mapping: Correlating the local work function with the material's morphology and composition.
Charge trapping and distribution: Identifying localized charge accumulation at defects or grain boundaries.
Band bending at interfaces: Characterizing the electronic structure of junctions and contacts.
By applying these capabilities to this compound, KPFM serves as a powerful tool for understanding its surface photophysics, which is essential for optimizing its performance in applications such as solar cells, photodetectors, and thermoelectric devices.
Emerging Research Directions and Future Perspectives in Copper Iodide Science
Development of Novel Copper Iodide-Based Hybrid Materials
The field of copper(I) halide-based hybrid materials is experiencing rapid growth, driven by their remarkable structural diversity, excellent luminescence properties, facile synthesis, and non-toxic nature. rsc.orgresearchgate.netresearchgate.netmdpi.comrsc.org These hybrid materials are particularly appealing as they combine the advantages of both organic and inorganic components, allowing for precise tuning of their properties for specific applications. rsc.org
Recent studies underscore their substantial promise in photoluminescence (PL) related applications, including light-emitting diodes (LEDs), luminescent solar concentrators (LSCs), and X-ray scintillators. rsc.orgresearchgate.net For instance, novel CuI-based hybrid materials, featuring anionic inorganic chains coordinated to cationic ligands, have demonstrated high stability, solution processability, and efficient photoluminescence, with quantum yields reaching approximately 85%. rsc.org
Specific structural motifs, such as cubane-like {Cu4I4} cores with phosphine (B1218219) ligands, have been synthesized and characterized for their intense and long-lived photoluminescence in the orange spectral region, exhibiting high photoluminescence quantum yield (PLQY) values ranging from 0.43 to 0.84 at room temperature. mdpi.com Furthermore, the development of highly soluble copper(I) iodide-based hybrid luminescent semiconductors, incorporating both ionic and coordinate bonds, represents a significant advancement, offering enhanced processability and performance. rsc.org
Integration of this compound in Flexible and Wearable Electronics
This compound is gaining prominence as a multifunctional p-type material for transparent and flexible electronics, owing to its inherent transparency, mechanical flexibility, high hole mobility, and electrical conductivity. oaepublish.comcalibrechem.comaip.orgnih.gov Its compatibility with low-temperature, solution-based deposition techniques, such as spin coating, inkjet printing, and spray printing, makes it highly suitable for fabrication on flexible substrates like plastics. calibrechem.comaip.orgcalibrechem.com This processability not only reduces energy consumption and production costs but also enables the development of large-area and flexible electronic components. calibrechem.comcalibrechem.com
CuI has been successfully integrated into flexible thermoelectric generators (TEGs), with innovative approaches like spray printing enabling the creation of transparent and flexible devices. mdpi.comnih.govleibniz-ipht.de These TEGs show potential for energy harvesting from waste heat, including human body heat, for powering wearable devices or small LEDs. nih.govleibniz-ipht.de
In the realm of display technologies, CuI is a strategic material for the future of flexible, foldable, and transparent screens, as well as wearable electronics. calibrechem.comcalibrechem.com It can serve as both electrodes and semiconductor layers in these applications without cracking under mechanical strain. calibrechem.com Research has demonstrated the fabrication of flexible CuI-based thin-film transistors (TFTs) with excellent electrical performance. For example, printed CuI TFTs fabricated at 60 °C exhibited an average field-effect mobility of 1.86 ± 1.6 cm² V⁻¹ s⁻¹, with a peak value of 4.4 cm² V⁻¹ s⁻¹, and an average on/off ratio of 10–100. mdpi.com More recent advancements have shown CuI-based TFTs with mobility up to 6.54 cm² V⁻¹ s⁻¹ and an on/off current ratio of 1.01 × 10⁵ by sandwiching the CuI channel layer between interfacial and passivation Al₂O₃ layers. oaepublish.com
This compound has also been explored for transparent and flexible electromagnetic interference (EMI) shielding thin films. By sulfurizing CuI, researchers have created Cu-I-S compounds that combine the high optical transparency of the CuI matrix with enhanced electrical conductivity. These films exhibit exceptional mechanical stability, with less than 5% variation in conductivity after 5000 bending cycles at a curvature radius of 8 mm, achieving optimal EMI shielding effectiveness of ~30 dB at the X-band (8–12 GHz). aip.org
Table 1: Performance Metrics of CuI-Based Thin-Film Transistors (TFTs)
| Fabrication Method | Substrate | Temperature | Field-Effect Mobility (cm² V⁻¹ s⁻¹) | On/Off Ratio | Reference |
| Printed Ink | - | 60 °C | 1.86 ± 1.6 (avg), 4.4 (max) | 10–100 | mdpi.com |
| Solution-processed | - | - | 4.02 | 1.12 × 10⁴ | oaepublish.com |
| Solution-processed | - | - | 6.54 | 1.01 × 10⁵ | oaepublish.com |
Rational Design of this compound Clusters for Tailored Luminescent Properties
This compound clusters represent a fascinating class of luminophors whose luminescence behavior is significantly influenced by metallophilic interactions, particularly Cu-Cu interactions. acs.orgrsc.orgrsc.org The popular cubane (B1203433) compound, with the general formula [Cu4I4L4] (where L is an organic ligand), is known to exhibit luminescence thermochromism, characterized by changes in emission band intensities or shifts in emission wavelength with temperature variations. mdpi.comacs.org
The rational design of these clusters is crucial for achieving tailored luminescent properties. Studies have shown that modifications to cuprophilic interactions induced by mechanical stress can lead to mechanochromic luminescence. For instance, a [Cu4I4(PPh3)4] cluster demonstrated mechanochromic properties, with structural and optical characterization confirming that the shortening of intramolecular Cu-Cu contacts under mechanical forces recovers classical luminescence properties, resulting in intense room-temperature emission. rsc.orgrsc.org This understanding paves the way for predicting mechanochromic properties in this compound compounds, advancing the rational design of stimuli-responsive materials. rsc.orgrsc.org
Recent breakthroughs include the synthesis of atomically precise copper(I) iodine clusters that exhibit unique afterglow emission, ultrahigh quantum yield, and aggregation-induced emission (AIE) behavior. These clusters also possess X-ray excited luminescence (XEL) properties, making them promising candidates for X-ray scintillators. chemistryviews.org The ability to engineer these clusters for specific optical responses opens up new avenues for applications in advanced lighting, display, and sensing technologies.
Machine Learning Approaches in this compound Materials Design
While machine learning (ML) is an increasingly powerful tool in materials science for accelerating discovery and design, specific detailed research findings focusing on its direct application in this compound materials design are still emerging in the readily available literature. Generally, ML approaches can be leveraged to predict material properties, optimize synthesis parameters, and identify novel compositions with desired characteristics, based on large datasets of experimental and computational results. The complex interplay of structural, electronic, and optical properties in this compound, particularly in its hybrid forms and clusters, presents a fertile ground for ML algorithms to uncover hidden correlations and guide the rational design of new CuI-based materials with enhanced performance.
Exploration of New Catalytic Pathways and Green Chemistry Applications
This compound serves as a versatile and valuable compound in the realm of organic synthesis and catalysis. calibrechem.com Its unique properties enable its use in a variety of chemical reactions, offering both efficiency and selectivity. CuI is a well-established co-catalyst with palladium in Sonogashira coupling reactions and catalyzes the conversion of aryl, heteroaryl, and vinyl bromides into their corresponding iodides. calibrechem.comwikipedia.org Recent advancements have also shown its effectiveness in catalyzing the cross-coupling of diarylzinc reagents with aryl iodides under ligand-free conditions and with low catalyst loading, demonstrating compatibility with diverse functional groups. calibrechem.com
Beyond traditional organic synthesis, CuI plays a crucial role in oxidation processes. calibrechem.com Its non-toxic and eco-friendly nature, coupled with the abundance of copper and iodine, makes it a highly attractive material for green chemistry applications. calibrechem.comaip.orgresearchgate.net this compound nanoparticles (CuI NPs), for instance, have been found to efficiently catalyze coupling reactions of salicyl aldehydes, amines, and phenylacetylene, highlighting their potential as reusable nanocatalysts in sustainable synthetic procedures. researchgate.netrsc.org Furthermore, CuI has historical and ongoing applications in environmental science, such as its use in cloud seeding to influence precipitation patterns. wikipedia.org
Strategies for Enhanced Stability and Performance in Devices
Ensuring the long-term stability and optimal performance of this compound in various electronic devices is a critical area of ongoing research. CuI-based devices face challenges from degradation factors such as oxidation, diffusion, and exposure to light and humidity. researchgate.net
Table 2: Impact of CuI Interlayer on Perovskite Solar Cell Performance
| HTL Configuration | V_OC (V) | Fill Factor (FF) | PCE (%) | Stability Improvement | Reference |
| Bare NiO HTL | 1.02 | - | - | - | mdpi.com |
| NiO/CuI HTL | 1.07 | - | 15.26 | Improved shelf life and light soaking stability | mdpi.com |
| PEDOT:PSS | - | - | 13.28 | - | rsc.org |
| CuI (HTL) | - | - | 13.58 | Better air stability | rsc.org |
Compared to conventional organic HTMs like PEDOT:PSS, this compound offers superior thermal and chemical stability, as well as resistance to moisture and oxygen, contributing to extended device lifespans. calibrechem.comcalibrechem.comrsc.org Strategies to optimize performance also involve careful control over deposition processes to achieve uniform and defect-free films, alongside precise interface engineering to ensure proper energy level alignment between CuI and adjacent layers. calibrechem.comcalibrechem.com
Doping is another key strategy for enhancing CuI properties. For instance, sulfur doping can significantly increase the electrical conductivity of CuI films while maintaining high transparency. utwente.nl Creating an iodine-rich environment during synthesis or by directly adding iodine solution to the CuI precursor can also enhance conductivity by more than two orders of magnitude. nih.gov Furthermore, the application of capping layers, such as atomic layer deposition (ALD) grown Al₂O₃, has proven effective in passivating solution-processed CuI-based TFTs, improving film density, crystallinity, and electrical performance by reducing copper vacancies. oaepublish.com
Q & A
Basic Research Questions
Q. What experimental methods are suitable for synthesizing high-purity CuI, and how can reaction efficiency be optimized?
- Synthesis protocols :
- Hydrated precursors (e.g., CuSO₄·5H₂O and Na₂S₂O₃·5H₂O) are preferred over anhydrous forms due to water molecules stabilizing redox reactions and improving CuI yield .
- Gravimetric analysis (e.g., using KI and thiosulfate) ensures stoichiometric control. Common errors include incomplete product separation and iodine vapor loss, which can be mitigated via inert gas purging .
Q. How do arsenic and iron impurities affect iodometric copper analysis, and how can these interferences be resolved?
- Interference mechanism : Arsenic (V) reacts with iodide under acidic conditions (pH < 3–5), liberating iodine and inflating Cu²⁺ titrant results .
- Mitigation :
- Buffer solutions (e.g., potassium hydrogen phthalate) maintain pH > 5.7 to suppress arsenic interference.
- Add NH₃ to precipitate Fe³⁺, followed by NH₄HF₂ to complex residual Fe .
Q. What are the critical safety protocols for handling CuI in laboratory settings?
- Hazard mitigation :
- Use EN 374-certified gloves and fume hoods to avoid skin/eye contact (H318, H317) and inhalation (H315) .
- Prevent environmental contamination via sealed disposal containers (H410) .
Advanced Research Questions
Q. How can CuI’s p-type semiconductor properties be leveraged in optoelectronic devices, and what are the experimental challenges?
- Device integration :
- CuI’s high hole conductivity (10⁻³ S/cm) and visible-range transparency make it viable for perovskite solar cells. Early prototypes achieve ~6% efficiency but require surface passivation to reduce recombination losses .
- Challenges include interfacial stability with organic layers and scalable thin-film deposition (e.g., SILAR method) .
Q. What computational and experimental approaches resolve contradictions in CuI’s thermodynamic stability under varying conditions?
- Contradictions : Conflicting reports on CuI’s solubility and redox behavior in acidic vs. buffered media.
- Methodology :
- Density Functional Theory (DFT) to model CuI’s electronic structure and defect chemistry.
- Electrochemical impedance spectroscopy (EIS) to study ion migration in thermoelectric applications .
Q. How do synthesis conditions (e.g., temperature, precursor hydration) influence CuI’s crystallographic structure and antibacterial efficacy?
- Structural analysis :
- Hydrated precursors yield cubic ZnS-type structures (space group F3m), while anhydrous routes may introduce hexagonal polymorphs .
- Antibacterial testing :
- Nanoparticle size (10–50 nm) synthesized via green methods (e.g., Brassica oleracea extract) enhances membrane disruption in E. coli .
Methodological Best Practices
Q. How should researchers design reproducible experiments for CuI-based thermoelectric or sensor devices?
- Experimental design :
- Standardize substrate cleaning (e.g., O₂ plasma treatment) to ensure uniform CuI film adhesion.
- Use four-probe resistivity measurements with temperature control (±0.1°C) to assess thermoelectric coefficients .
- Data validation : Cross-reference XRD with Raman spectroscopy to detect amorphous byproducts.
Q. What strategies address discrepancies in reported CuI bandgap values across studies?
- Root causes : Oxygen contamination, stoichiometric deviations, or measurement techniques (Tauc plot vs. ellipsometry).
- Solutions :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
